BI-4659

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of BI-4659

This technical guide provides a comprehensive overview of the mechanism of action, biochemical properties, and experimental considerations for BI-4659, a potent and selective inhibitor of the Transforming Growth Factor-β (TGF-β) receptor I, also known as Activin Receptor-Like Kinase 5 (ALK5). This document is intended for researchers, scientists, and drug development professionals working in areas such as fibrosis, oncology, and cell signaling.

Core Mechanism of Action

BI-4659 is a selective inhibitor of ALK5, a transmembrane serine/threonine kinase that plays a pivotal role in the TGF-β signaling pathway. The binding of the TGF-β ligand to its type II receptor (TGFβRII) induces the recruitment and phosphorylation of the type I receptor, ALK5. Activated ALK5 then phosphorylates the downstream signaling proteins, SMAD2 and SMAD3. These phosphorylated SMADs form a complex with SMAD4, which then translocates to the nucleus to regulate the transcription of target genes involved in a multitude of cellular processes.

BI-4659 exerts its inhibitory effect by targeting the ATP-binding site of the ALK5 kinase domain, thereby preventing the phosphorylation of SMAD2 and SMAD3. This blockade of the canonical TGF-β signaling pathway makes BI-4659 a valuable tool for investigating the biological roles of ALK5.[1][2][3]

Figure 1: TGF-β signaling pathway and the inhibitory action of BI-4659.

Quantitative Data Summary

The following tables summarize the key quantitative data for BI-4659, providing insights into its potency, cellular activity, and physicochemical properties.

Table 1: In Vitro Potency and Cellular Activity [1][2][4]

Parameter	Value	Cell Line	Assay Type
ALK5 Inhibition (IC50)	19 nM	-	Kinase Glow Assay
SMAD2/3 Phosphorylation Inhibition (EC50)	185 nM	HaCaT	Cellular Assay

Table 2: Physicochemical and In Vitro DMPK Properties [2][4]

Parameter	Value
Molecular Weight (Da)	440.5
logD @ pH 2.0 / 11.0	0.7 / 3.1
Solubility @ pH 6.8 (µg/mL)	2
Solubility @ pH 4.0 (µg/mL)	84
Solubility @ pH 2.0 (µg/mL)	71
Caco-2 Permeability (A-B) @ pH 7.4 (10⁻⁶ cm/s)	8
Caco-2 Efflux Ratio	6
Microsomal Stability (Human, %QH)	26
Microsomal Stability (Mouse, %QH)	23
Microsomal Stability (Rat, %QH)	<22
hERG Inhibition (% @ 10 µM)	38.5
hERG IC50 (µM)	>10
CYP 3A4, 2C8, 2C9, 2C19, 2D6 IC50 (µM)	>50

Experimental Methodologies

While detailed, step-by-step protocols for the characterization of BI-4659 are proprietary, this section outlines the general principles of the key assays used to determine its mechanism of action and properties.

Biochemical Kinase Inhibition Assay (e.g., Kinase Glow Assay): This type of assay is designed to measure the direct inhibitory effect of a compound on the enzymatic activity of the target kinase. The general workflow involves:

• Incubation of the recombinant ALK5 enzyme with a specific substrate and ATP.

• Addition of varying concentrations of BI-4659.

• Detection of the remaining kinase activity, often through a luminescence-based method that quantifies the amount of ATP consumed.

• Calculation of the IC50 value, which represents the concentration of the inhibitor required to reduce the enzyme's activity by 50%.

Cellular Phosphorylation Assay: This assay assesses the ability of the compound to inhibit the target kinase within a cellular context. For BI-4659, this involves measuring the phosphorylation of SMAD2/3 in response to TGF-β stimulation. A typical workflow is as follows:

• Seeding of cells (e.g., HaCaT keratinocytes) that are responsive to TGF-β.

• Pre-incubation of the cells with different concentrations of BI-4659.

• Stimulation of the cells with TGF-β to activate the ALK5 signaling pathway.

• Lysis of the cells and quantification of phosphorylated SMAD2/3 levels, commonly using techniques like Western blotting or ELISA.

• Determination of the EC50 value, the concentration of the compound that produces a 50% maximal response.

Figure 2: General experimental workflow for characterizing a kinase inhibitor.

Selectivity Profile

BI-4659 demonstrates good selectivity for ALK5 against a broad panel of other kinases.[1][2] In a screen of 232 kinases, no significant inhibition was observed for 218 of them at a concentration of 2 µM.[2] However, some off-target activity has been noted at a concentration of 0.2 µM, as detailed in the table below.

Table 3: Cross-Reactivity of BI-4659 against a Panel of Kinases [1][2]

Kinase	% Inhibition at 0.2 µM
LCK	100
SNF1LK2	96
FGR	91
YES1	90
BLK	85
CSF1R (FMS)	82
MELK	80
LYN A	79
LYN	78
RET	79
NTRK3 (TRKC)	78
MAP4K5 (KHS1)	77
FYN	74
ABL1	67
FLT3	66

It is important for researchers to consider these potential off-target effects when designing experiments and interpreting results.

Negative Control

For robust in vitro studies, a negative control compound, BI-4101, is available. BI-4101 is structurally related to BI-4659 but does not inhibit ALK5, with an IC50 value greater than 50 µM.[4] The use of this negative control can help to ensure that any observed biological effects are due to the inhibition of ALK5 and not other, non-specific interactions of the chemical scaffold.

Limitations

A significant limitation of BI-4659 is its unsuitability for in vivo experiments. This is due to very high clearance observed in rats.[1][2] Therefore, its application is restricted to in vitro studies for hypothesis testing and mechanistic elucidation.

Conclusion

BI-4659 is a potent and selective small molecule inhibitor of ALK5 (TGFβRI). It effectively blocks the canonical TGF-β signaling pathway by preventing the phosphorylation of SMAD2 and SMAD3. With a well-characterized in vitro profile and the availability of a dedicated negative control, BI-4659 serves as an excellent chemical probe for dissecting the roles of ALK5 in various biological and pathological processes. However, its high clearance in vivo precludes its use in animal models, a critical consideration for experimental design.

References

• 1. opnme.com [opnme.com]
• 2. opnme.com [opnme.com]
• 3. medkoo.com [medkoo.com]
• 4. Pardon Our Interruption [opnme.com]

BI-4659: A Technical Guide to a Potent ALK5 Inhibitor for in Vitro Interrogation of the TGF-β Signaling Pathway

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BI-4659, a potent and selective inhibitor of the Transforming Growth Factor-beta (TGF-β) type I receptor, ALK5 (Activin Receptor-Like Kinase 5). This document details the mechanism of action of BI-4659, its biochemical and cellular activity, and its selectivity profile. Furthermore, it provides detailed experimental protocols for key assays and visual representations of the TGF-β signaling pathway and experimental workflows to support researchers in utilizing this compound for in vitro studies.

Introduction to BI-4659 and the TGF-β Signaling Pathway

The Transforming Growth Factor-beta (TGF-β) signaling pathway is a crucial regulator of numerous cellular processes, including proliferation, differentiation, apoptosis, and extracellular matrix production.[1][2] Dysregulation of this pathway is implicated in a wide range of diseases, such as cancer and fibrosis.[3] The canonical TGF-β pathway is initiated by the binding of a TGF-β ligand to a complex of type I and type II serine/threonine kinase receptors. This leads to the phosphorylation and activation of the type I receptor, ALK5, which in turn phosphorylates the downstream effector proteins, SMAD2 and SMAD3.[4][5] These phosphorylated SMADs then form a complex with SMAD4, translocate to the nucleus, and regulate the transcription of target genes.[5]

BI-4659 is a small molecule inhibitor that specifically targets the kinase activity of ALK5, thereby blocking the initiation of the TGF-β signaling cascade.[6] Its high potency and selectivity make it a valuable tool for the in vitro investigation of the biological roles of the TGF-β pathway. It is important to note that BI-4659 exhibits high clearance in rats and is therefore not suitable for in vivo experiments.[6]

Quantitative Data Summary

The following tables summarize the key quantitative data for BI-4659 and its structurally related negative control, BI-4101.

Compound	Target	Assay	IC50 (nM)
BI-4659	ALK5 (TGF-βRI)	Kinase Glo	19
BI-4101	ALK5 (TGF-βRI)	Kinase Glo	> 50,000

Table 1: Biochemical Potency of BI-4659 and BI-4101. The half-maximal inhibitory concentration (IC50) was determined using a luminescent kinase assay.[6][7]

Compound	Cell Line	Assay	EC50 (nM)
BI-4659	HaCaT	pSMAD2/3 Inhibition	185

Table 2: Cellular Activity of BI-4659. The half-maximal effective concentration (EC50) for the inhibition of SMAD2 and SMAD3 phosphorylation was determined in human keratinocyte (HaCaT) cells.[3][7]

Kinase	% Inhibition at 0.2 µM BI-4659
LCK	100
SNF1LK2	96
FGR	91
YES1	90
BLK	85
CSF1R (FMS)	82
MELK	80
LYN A	79
RET	79
LYN	78
NTRK3 (TRKC)	78
MAP4K5 (KHS1)	77
FYN	74
ABL1	67
FLT3	66

Table 3: Selectivity Profile of BI-4659. BI-4659 shows no inhibition of 218 out of 232 kinases tested at a concentration of 2 µM. The table lists the kinases that showed significant inhibition at 0.2 µM.[3][7]

Signaling Pathway and Mechanism of Action

The diagram below illustrates the canonical TGF-β signaling pathway and the point of intervention for BI-4659.

Canonical TGF-β signaling pathway and inhibition by BI-4659.

BI-4659 acts as a competitive inhibitor of the ATP-binding site of the ALK5 kinase domain. This prevents the phosphorylation of SMAD2 and SMAD3, thereby blocking the downstream signaling cascade that leads to changes in gene expression.

Experimental Protocols

ALK5 Kinase Inhibition Assay (Kinase-Glo™)

This protocol describes a representative method for determining the IC50 value of BI-4659 against ALK5 using a luminescence-based kinase assay.

Materials:

• Recombinant human ALK5 enzyme

• Suitable kinase substrate (e.g., a generic peptide substrate)

• ATP

• Kinase assay buffer (e.g., 40 mM Tris, pH 7.4, 20 mM MgCl2, 0.1 mg/ml BSA)

• BI-4659 and BI-4101 (negative control)

• Kinase-Glo™ Luminescent Kinase Assay Kit (Promega)

• White, opaque 96-well or 384-well plates

• Multichannel pipette or liquid handling system

• Luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of BI-4659 and BI-4101 in DMSO. A typical starting concentration is 10 mM, with subsequent 1:3 or 1:10 dilutions.

• Reaction Setup:

  • Add 5 µL of kinase buffer to all wells.

  • Add 1 µL of the compound dilutions to the appropriate wells. Include DMSO-only wells as a positive control (100% activity) and wells without enzyme as a negative control (0% activity).

  • Add 2 µL of a mixture of ALK5 enzyme and substrate in kinase buffer.

  • Initiate the reaction by adding 2 µL of ATP solution in kinase buffer. The final ATP concentration should be at or near the Km for ALK5.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Detection:

  • Allow the Kinase-Glo™ reagent to equilibrate to room temperature.

  • Add 10 µL of the Kinase-Glo™ reagent to each well.

  • Mix briefly on a plate shaker.

  • Incubate at room temperature for 10 minutes to allow the luminescent signal to stabilize.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis:

  • Subtract the background luminescence (no enzyme control) from all other readings.

  • Normalize the data to the positive control (DMSO only).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data using a four-parameter logistic equation to determine the IC50 value.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Pardon Our Interruption [opnme.com]
• 4. TGF-beta Signaling Pathway Poster [novusbio.com]
• 5. Kinase Selectivity Profiling System: General Panel Protocol [worldwide.promega.com]
• 6. Pardon Our Interruption [opnme.com]
• 7. Pardon Our Interruption [opnme.com]

The Role of BI-4659 in the Inhibition of SMAD2/3 Phosphorylation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BI-4659, a potent and selective inhibitor of the Transforming Growth Factor-β (TGF-β) type I receptor, Activin Receptor-Like Kinase 5 (ALK5). A critical modulator of the TGF-β signaling pathway, BI-4659 serves as a valuable tool for in vitro studies aimed at understanding the physiological and pathological roles of this pathway. This document details the mechanism of action of BI-4659, its quantitative effects on the phosphorylation of SMAD2 and SMAD3, and provides comprehensive, representative experimental protocols for its characterization.

Core Mechanism of Action: Targeting the TGF-β/SMAD Pathway

The canonical TGF-β signaling cascade is initiated by the binding of a TGF-β ligand to its type II receptor (TGFβRII), which then recruits and phosphorylates the type I receptor, ALK5.[1] This phosphorylation event activates the kinase function of ALK5, which in turn phosphorylates the receptor-regulated SMADs (R-SMADs), SMAD2 and SMAD3, at their C-terminal SXS motif.[1] Phosphorylated SMAD2 and SMAD3 form a heterotrimeric complex with SMAD4, which then translocates to the nucleus to regulate the transcription of target genes involved in a myriad of cellular processes, including cell proliferation, differentiation, migration, and apoptosis.[1]

BI-4659 is a small molecule inhibitor that selectively targets the ATP-binding site of the ALK5 kinase domain. By competitively inhibiting ALK5, BI-4659 effectively prevents the phosphorylation of SMAD2 and SMAD3, thereby blocking the downstream signaling cascade.[2][3]

Quantitative Data Summary

The inhibitory activity of BI-4659 has been quantified through both biochemical and cellular assays. The following tables summarize the key efficacy and physicochemical parameters of BI-4659 and its corresponding negative control, BI-4101.

Compound	Target	Assay	IC50 (nM)	Reference
BI-4659	ALK5 (TGFβR1)	Kinase Glow Assay	19	[2]
BI-4101	ALK5 (TGFβR1)	Kinase Glow Assay	>50,000	[2]

Table 1: Biochemical Inhibition of ALK5 by BI-4659 and Negative Control. The half-maximal inhibitory concentration (IC50) was determined using a luminescence-based kinase assay.

Compound	Cell Line	Effect	EC50 (nM)	Reference
BI-4659	HaCaT	Inhibition of SMAD2/3 Phosphorylation	185	[2]

Table 2: Cellular Potency of BI-4659. The half-maximal effective concentration (EC50) for the inhibition of SMAD2 and SMAD3 phosphorylation was determined in human keratinocyte (HaCaT) cells.

Signaling Pathway and Inhibition

The following diagram illustrates the canonical TGF-β/ALK5/SMAD signaling pathway and highlights the point of intervention by BI-4659.

References

• 1. promega.com [promega.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. benchchem.com [benchchem.com]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Target Selectivity Profile of BI-4659

This document provides a comprehensive technical overview of the target selectivity profile of BI-4659, a potent inhibitor of the Transforming Growth Factor-β (TGF-β) type I receptor, also known as Activin Receptor-Like Kinase 5 (ALK5). The information is intended to support researchers in utilizing this chemical probe for in vitro studies.

Executive Summary

BI-4659 is a potent and selective small molecule inhibitor of ALK5 (TGFβRI) with an IC50 of 19 nM.[1][2][3][4][5] It effectively blocks the canonical TGF-β signaling pathway in cellular contexts by inhibiting the phosphorylation of SMAD2 and SMAD3.[1][2] While demonstrating high selectivity across a broad panel of kinases, some cross-reactivity with a limited number of kinases has been observed.[1][2][6] Due to very high clearance observed in rats, BI-4659 is recommended exclusively for in vitro applications.[1][2] A structurally related but inactive compound, BI-4101, is available as a negative control for experiments.[1][2][6]

Primary Target Potency and Cellular Activity

BI-4659 demonstrates potent inhibition of its primary target, ALK5, and effectively modulates the downstream signaling pathway in cells.

Biochemical Potency

In biochemical assays, BI-4659 inhibits ALK5 with a half-maximal inhibitory concentration (IC50) in the low nanomolar range.

Parameter	Value	Assay Type
ALK5 IC50	19 nM	Kinase Glow Assay

Table 1: Biochemical Potency of BI-4659 against ALK5.[2][3][4]

Cellular Activity

The inhibitory action of BI-4659 on ALK5 translates to effective blockade of the TGF-β pathway in a cellular environment. This was quantified by measuring the inhibition of SMAD2 and SMAD3 phosphorylation in HaCaT human keratinocyte cells.

Parameter	Value	Cell Line
SMAD2/3 Phosphorylation EC50	185 nM	HaCaT

Table 2: Cellular Activity of BI-4659.[1][2][6]

Target Selectivity Profile

BI-4659 exhibits a favorable selectivity profile, with minimal off-target activity across a wide range of kinases.

Broad Kinase Panel Screening

Screening against a large panel of kinases revealed a high degree of selectivity. At a concentration of 2 µM, BI-4659 showed no inhibition of 218 out of 232 kinases tested.[1][2][6]

Cross-Reactive Kinase Inhibition

A subset of kinases showed some degree of inhibition when tested with BI-4659 at a concentration of 0.2 µM. The observed cross-reactivities are detailed below.

Kinase Target	% Inhibition @ 0.2 µM
LCK	100
SNF1LK2	96
FGR	91
YES1	90
BLK	85
CSF1R (FMS)	82
MELK	80
LYN A	79
RET	79
LYN	78
NTRK3 (TRKC)	78
MAP4K5 (KHS1)	77
FYN	74
ABL1	67
FLT3	66

Table 3: Cross-Reactive Kinases Inhibited by BI-4659.[1][2][6]

In Vitro Safety and Physicochemical Properties

BI-4659 has been characterized for key absorption, distribution, metabolism, and excretion (ADME) as well as safety parameters.

Parameter	Value
Solubility
@ pH 6.8	2 µg/mL
@ pH 4.0	84 µg/mL
@ pH 2.0	71 µg/mL
Permeability
Caco-2 Permeability (A to B)	8 x 10⁻⁶ cm/s
Caco-2 Efflux Ratio	6
Metabolic Stability
Microsomal Stability (% QH)	Human: 26, Mouse: 23, Rat: <22
Safety Pharmacology
hERG Inhibition	38.5% @ 10 µM (IC50 >10 µM)
CYP 3A4 Inhibition (IC50)	>50 µM
CYP 2C8 Inhibition (IC50)	>50 µM
CYP 2C9 Inhibition (IC50)	>50 µM
CYP 2C19 Inhibition (IC50)	>50 µM
CYP 2D6 Inhibition (IC50)	>50 µM

Table 4: Summary of In Vitro ADME and Safety Profile for BI-4659.[1][6]

Mechanism of Action and Signaling Pathway

BI-4659 targets ALK5, the type I receptor in the TGF-β signaling cascade. This pathway plays a critical role in numerous cellular processes.[2] The binding of a TGF-β ligand induces the formation of a receptor complex, leading to the ALK5-mediated phosphorylation of downstream effector proteins SMAD2 and SMAD3. These phosphorylated SMADs then form a complex with SMAD4, translocate to the nucleus, and regulate the transcription of target genes.[7] BI-4659 inhibits the kinase activity of ALK5, thereby preventing the initial phosphorylation event and blocking the entire downstream cascade.

Figure 1: TGF-β signaling pathway and the inhibitory action of BI-4659.

Experimental Protocols

Detailed experimental procedures for the characterization of BI-4659 are outlined below.

ALK5 Inhibition Assay (Kinase Glow)

The biochemical potency of BI-4659 against ALK5 was determined using a luminescence-based kinase assay, such as the Kinase-Glo® platform. This method quantifies the amount of ATP remaining in solution following a kinase reaction. A decrease in signal indicates higher kinase activity, and conversely, a strong signal indicates inhibition.

Methodology:

• Reaction Setup: Recombinant ALK5 enzyme, a suitable substrate (e.g., a generic peptide), and ATP are combined in a reaction buffer.

• Compound Addition: BI-4659 is added at various concentrations to the reaction mixture.

• Incubation: The reaction is incubated at a controlled temperature to allow the kinase reaction to proceed.

• Detection: Kinase-Glo® reagent is added, which terminates the kinase reaction and measures the remaining ATP via a luciferase-driven reaction that produces light.

• Data Analysis: Luminescence is measured, and the IC50 value is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cellular SMAD2/3 Phosphorylation Assay

The cellular activity of BI-4659 was assessed by measuring its ability to inhibit TGF-β-induced phosphorylation of SMAD2/3 in HaCaT cells.

Methodology:

• Cell Culture: HaCaT cells are cultured to an appropriate confluency in multi-well plates.

• Compound Pre-incubation: Cells are pre-incubated with varying concentrations of BI-4659 for a defined period.

• Stimulation: Cells are stimulated with a recombinant TGF-β ligand to activate the ALK5 signaling pathway.

• Cell Lysis: After stimulation, cells are lysed to release cellular proteins.

• Detection: The levels of phosphorylated SMAD2/3 and total SMAD2/3 in the cell lysates are quantified using a sensitive immunoassay, such as an ELISA or Western Blot.

• Data Analysis: The ratio of phosphorylated to total SMAD is calculated, and the EC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Figure 2: General workflow for biochemical and cellular assays.

Negative Control

For robust experimental design, a negative control, BI-4101, is provided alongside BI-4659. BI-4101 is structurally similar to BI-4659 but is inactive against ALK5, with an IC50 value greater than 50 µM.[1][2][6] Its use is recommended to differentiate target-specific effects from potential off-target or compound-related artifacts.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Pardon Our Interruption [opnme.com]
• 7. biorxiv.org [biorxiv.org]

BI-4659: A Technical Guide for In Vitro Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

BI-4659 is a potent and selective small molecule inhibitor of the Transforming Growth Factor-β (TGF-β) receptor I (TGFβRI), also known as Activin Receptor-Like Kinase 5 (ALK5).[1] The TGF-β signaling pathway is a critical regulator of numerous cellular processes, including proliferation, differentiation, apoptosis, and migration.[1] In the context of cancer, this pathway exhibits a dual role, acting as a tumor suppressor in the early stages and, paradoxically, as a promoter of tumor progression, invasion, and metastasis in advanced stages. This context-dependent functionality makes the TGF-β pathway a compelling target for therapeutic intervention. BI-4659, by specifically targeting ALK5, offers a valuable tool for dissecting the role of TGF-β signaling in various cancer models and for exploring its potential as an anti-cancer agent in vitro. This guide provides a comprehensive overview of BI-4659's biochemical and cellular activities, along with detailed experimental protocols for its application in in vitro cancer studies.

Core Compound Data: BI-4659

BI-4659 demonstrates high potency in inhibiting ALK5 kinase activity and subsequent downstream signaling. The following tables summarize the key quantitative data for BI-4659 and its recommended negative control, BI-4101.

In Vitro Activity	BI-4659	BI-4101 (Negative Control)	Reference
Inhibition of ALK5 (IC50)	19 nM	>50,000 nM	[1]
Inhibition of SMAD2/3 Phosphorylation in HaCaT cells (EC50)	185 nM	Not Determined	[1]

Physicochemical Properties	BI-4659	BI-4101 (Negative Control)	Reference
Molecular Weight (Da)	440.5	418.5	[1]

Mechanism of Action and Signaling Pathway

BI-4659 exerts its effects by inhibiting the kinase activity of ALK5. In the canonical TGF-β signaling pathway, the binding of a TGF-β ligand to the TGF-β type II receptor (TGFβRII) leads to the recruitment and phosphorylation of ALK5. Activated ALK5 then phosphorylates the downstream effector proteins SMAD2 and SMAD3. These phosphorylated SMADs form a complex with SMAD4, which translocates to the nucleus to regulate the transcription of target genes involved in various cellular processes. By inhibiting ALK5, BI-4659 effectively blocks the phosphorylation of SMAD2 and SMAD3, thereby abrogating the downstream signaling cascade.

TGF-β Signaling Pathway and BI-4659's Point of Inhibition.

Experimental Protocols for In Vitro Cancer Studies

While specific studies utilizing BI-4659 in cancer cell lines are not yet widely published, its mechanism of action as an ALK5 inhibitor makes it a valuable tool for investigating the role of TGF-β signaling in cancer. The following are detailed protocols for key in vitro assays, based on studies with other ALK5 inhibitors, that can be adapted for use with BI-4659.

Cell Viability Assay (MTT Assay)

This assay is used to assess the effect of BI-4659 on the metabolic activity of cancer cells, which is an indicator of cell viability and proliferation.

Materials:

• Cancer cell line of interest

• Complete culture medium

• BI-4659 (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treat the cells with a range of BI-4659 concentrations (e.g., 0.1, 1, 10, 100, 1000 nM) and a vehicle control (DMSO) for 24, 48, or 72 hours.

• Following treatment, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Wound Healing (Scratch) Assay for Cell Migration

This assay is used to evaluate the effect of BI-4659 on the migratory capacity of cancer cells.

Materials:

• Cancer cell line of interest

• Complete culture medium

• BI-4659 (dissolved in DMSO)

• 6-well plates

• Sterile p200 pipette tip

Protocol:

• Grow cells to a confluent monolayer in a 6-well plate.

• Create a "scratch" in the monolayer with a sterile p200 pipette tip.

• Wash the cells with PBS to remove detached cells.

• Add fresh medium containing a low concentration of serum (e.g., 1-2%) with the desired concentration of BI-4659 or vehicle control.

• Image the scratch at 0 hours and at subsequent time points (e.g., 12, 24, 48 hours).

• Quantify the closure of the scratch area over time to determine the rate of cell migration.

Transwell Invasion Assay

This assay assesses the ability of cancer cells to invade through a basement membrane matrix, a key step in metastasis.

Materials:

• Cancer cell line of interest

• Serum-free medium

• Complete culture medium (as a chemoattractant)

• BI-4659 (dissolved in DMSO)

• Transwell inserts with an 8 µm pore size membrane

• Matrigel

Protocol:

• Coat the top of the transwell membrane with a thin layer of Matrigel and allow it to solidify.

• Resuspend cancer cells in serum-free medium containing BI-4659 or a vehicle control and seed them into the upper chamber of the transwell insert.

• Add complete culture medium to the lower chamber to act as a chemoattractant.

• Incubate for 24-48 hours.

• Remove the non-invading cells from the top of the membrane with a cotton swab.

• Fix and stain the invading cells on the bottom of the membrane.

• Count the number of invaded cells under a microscope.

General Experimental Workflow for BI-4659 In Vitro Cancer Studies.

Selectivity Profile of BI-4659

BI-4659 exhibits good selectivity for ALK5 over a broad panel of other kinases. At a concentration of 2 µM, BI-4659 showed no inhibition of 218 out of 232 kinases tested. However, some off-target activity has been observed at a concentration of 0.2 µM for a small number of kinases. Researchers should consider these potential off-target effects when interpreting experimental results.

Cross-Reactive Kinases (% Inhibition at 0.2 µM)
ABL1	67%
BLK	85%
CSF1R (FMS)	82%
FGR	91%
FLT3	66%
FYN	74%
LCK	100%
LYN A	79%
LYN	78%
MAP4K5 (KHS1)	77%
MELK	80%
NTRK3 (TRKC)	78%
RET	79%
SNF1LK2	96%
YES1	90%

Conclusion

BI-4659 is a potent and selective inhibitor of ALK5, making it an excellent research tool for investigating the role of the TGF-β signaling pathway in cancer. Its ability to block the phosphorylation of SMAD2 and SMAD3 allows for the targeted interrogation of this pathway's contribution to various aspects of cancer cell biology, including proliferation, migration, and invasion. While in vivo studies with BI-4659 are not recommended due to its high clearance in rats, its properties make it highly suitable for a wide range of in vitro applications.[1] By utilizing the protocols and data presented in this guide, researchers can effectively employ BI-4659 to advance our understanding of TGF-β signaling in cancer and to explore its potential as a therapeutic target.

References

• 1. benchchem.com [benchchem.com]

BI-4659: A Potent ALK5 Inhibitor for In Vitro Research in Idiopathic Pulmonary Fibrosis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Idiopathic Pulmonary Fibrosis (IPF) is a progressive and fatal lung disease with a significant unmet medical need. A key pathological mechanism in IPF is the overactivation of the Transforming Growth Factor-β (TGF-β) signaling pathway, which leads to excessive fibroblast activation and extracellular matrix deposition. Activin receptor-like kinase 5 (ALK5), the type I TGF-β receptor, is a critical mediator in this process and a promising therapeutic target. This whitepaper provides a comprehensive technical overview of BI-4659, a potent and selective ALK5 inhibitor. While characterized as a tool compound for in vitro studies due to its pharmacokinetic profile, BI-4659 serves as a valuable pharmacological probe to investigate the role of ALK5 inhibition in IPF-related cellular processes. This guide details its in vitro activity, and pharmacokinetic properties, and provides standardized experimental protocols for its characterization, alongside a visualization of the targeted signaling pathway.

Introduction to Idiopathic Pulmonary Fibrosis and the Role of ALK5

Idiopathic Pulmonary Fibrosis is a chronic, fibrosing interstitial pneumonia of unknown cause, primarily affecting older adults.[1] The disease is characterized by a progressive decline in lung function, leading to respiratory failure and a median survival of 3-5 years post-diagnosis. The pathogenesis of IPF is complex, involving recurrent alveolar epithelial injury, aberrant wound healing, and the differentiation of fibroblasts into myofibroblasts, which are key producers of extracellular matrix components.

The Transforming Growth Factor-β (TGF-β) signaling pathway is a central regulator of fibrosis.[2] In IPF, elevated levels of active TGF-β promote the phosphorylation of SMAD2 and SMAD3 proteins through the ALK5 receptor, leading to the transcription of pro-fibrotic genes.[3] Therefore, inhibiting ALK5 is a rational therapeutic strategy to attenuate the fibrotic process in IPF.

BI-4659: A Selective ALK5 Inhibitor

BI-4659 is a small molecule inhibitor of ALK5 (TGFβR1) with high potency and selectivity.[3][4] It serves as a valuable research tool for elucidating the in vitro effects of ALK5 inhibition in cellular models relevant to IPF. However, it is not suitable for in vivo experiments due to a high clearance rate observed in rats.[3]

In Vitro Profile of BI-4659

The following tables summarize the key in vitro pharmacological and pharmacokinetic parameters of BI-4659.

Table 1: In Vitro Activity of BI-4659 [4][5]

Parameter	Value	Cell Line/Assay
ALK5 Inhibition (IC50)	19 nM	Kinase Glow assay
SMAD2/3 Phosphorylation Inhibition (EC50)	185 nM	HaCaT cells

Table 2: In Vitro DMPK and Physicochemical Properties of BI-4659 [4][5]

Parameter	Value
Molecular Weight (Da)	440.5
logD (pH 2 / 11)	0.7 / 3.1
Aqueous Solubility (µg/mL)
pH 6.8	2
pH 4	84
pH 2	71
Caco-2 Permeability (A-B) (10⁻⁶ cm/s)	8
Caco-2 Efflux Ratio	6
Microsomal Stability (% QH)
Human	26
Mouse	23
Rat	<22
hERG Inhibition (% @ 10 µM)	38.5
hERG IC50 (µM)	>10
CYP Inhibition (IC50, µM)
3A4, 2C8, 2C9, 2C19, 2D6	>50

Table 3: Kinase Selectivity Profile of BI-4659 [4]

Kinase	% Inhibition at 0.2 µM
LCK	100
SNF1LK2	96
FGR	91
YES1	90
BLK	85
CSF1R (FMS)	82
MELK	80
LYN A	79
RET	79
LYN	78
NTRK3 (TRKC)	78
MAP4K5 (KHS1)	77
FYN	74
ABL1	67
FLT3	66
Note: BI-4659 showed no inhibition of 218 out of 232 kinases tested at 2 µM.

Signaling Pathway and Experimental Workflow

TGF-β/ALK5 Signaling Pathway in Fibrosis

The diagram below illustrates the canonical TGF-β signaling pathway leading to fibrosis and the point of intervention for an ALK5 inhibitor like BI-4659.

Caption: TGF-β/ALK5 signaling pathway in fibrosis and the inhibitory action of BI-4659.

General Experimental Workflow for In Vitro Characterization

The following diagram outlines a typical workflow for the in vitro characterization of a compound like BI-4659.

Caption: A generalized workflow for the in vitro characterization of an ALK5 inhibitor.

Detailed Experimental Protocols

The following are representative, detailed protocols for the key assays used to characterize BI-4659.

ALK5 Kinase Activity Assay (Kinase-Glo™ Protocol)

This assay quantifies ALK5 activity by measuring the amount of ATP remaining in solution following the kinase reaction.

• Reagent Preparation:

  • Prepare a 2X ALK5 enzyme solution in kinase assay buffer.

  • Prepare a 2X substrate (e.g., a generic kinase peptide substrate) and ATP solution in kinase assay buffer.

  • Prepare serial dilutions of BI-4659 in kinase assay buffer.

  • Reconstitute the Kinase-Glo™ reagent according to the manufacturer's instructions.

• Assay Procedure:

  • Add 5 µL of the BI-4659 dilution or vehicle control to the wells of a 96-well plate.

  • Add 10 µL of the 2X ALK5 enzyme solution to each well.

  • Initiate the kinase reaction by adding 10 µL of the 2X substrate/ATP solution to each well.

  • Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).

  • Allow the plate to equilibrate to room temperature.

  • Add 25 µL of the reconstituted Kinase-Glo™ reagent to each well.

  • Mix the contents on a plate shaker for 2 minutes.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each BI-4659 concentration relative to the vehicle control.

  • Determine the IC50 value by fitting the data to a four-parameter logistic dose-response curve.

Cellular SMAD2/3 Phosphorylation Assay (Western Blot in HaCaT Cells)

This assay measures the ability of BI-4659 to inhibit TGF-β-induced phosphorylation of SMAD2 and SMAD3 in a cellular context.

• Cell Culture and Treatment:

  • Culture HaCaT cells in appropriate media until they reach 80-90% confluency.

  • Serum-starve the cells for 12-24 hours.

  • Pre-incubate the cells with various concentrations of BI-4659 or vehicle for 1-2 hours.

  • Stimulate the cells with a predetermined concentration of TGF-β1 (e.g., 5 ng/mL) for 30-60 minutes.

• Protein Extraction:

  • Wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and incubate the lysate on ice for 30 minutes.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• Western Blotting:

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

  • Incubate the membrane with primary antibodies against phospho-SMAD2/3 and total SMAD2/3 overnight at 4°C.

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour.

  • Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the phospho-SMAD2/3 signal to the total SMAD2/3 signal.

  • Calculate the percentage of inhibition of SMAD2/3 phosphorylation for each BI-4659 concentration.

  • Determine the EC50 value from the dose-response curve.

Caco-2 Permeability Assay

This assay assesses the potential for a compound to be absorbed across the intestinal epithelium.[5][6]

• Cell Culture:

  • Seed Caco-2 cells onto Transwell™ inserts and culture for 21-24 days to form a differentiated monolayer.

  • Monitor the integrity of the monolayer by measuring the transepithelial electrical resistance (TEER).

• Assay Procedure:

  • Wash the cell monolayers with transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

  • Add the transport buffer containing BI-4659 (e.g., at 10 µM) to the apical (A) or basolateral (B) side of the monolayer.

  • Add fresh transport buffer to the receiver compartment.

  • Incubate at 37°C with gentle shaking for a defined period (e.g., 2 hours).

  • At the end of the incubation, collect samples from both the donor and receiver compartments.

• Sample Analysis and Data Calculation:

  • Analyze the concentration of BI-4659 in the samples by LC-MS/MS.

  • Calculate the apparent permeability coefficient (Papp) in both the A-to-B and B-to-A directions.

  • Calculate the efflux ratio (Papp(B-A) / Papp(A-B)).

Microsomal Stability Assay

This assay evaluates the metabolic stability of a compound in the presence of liver microsomes, which contain key drug-metabolizing enzymes.[4][7]

• Reaction Setup:

  • Prepare a reaction mixture containing liver microsomes (e.g., human, rat, or mouse) in a phosphate buffer.

  • Add BI-4659 to the mixture at a final concentration of, for example, 1 µM.

  • Pre-incubate the mixture at 37°C.

• Metabolic Reaction:

  • Initiate the reaction by adding a NADPH-regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and add them to a quenching solution (e.g., ice-cold acetonitrile) to stop the reaction.

• Analysis and Data Interpretation:

  • Centrifuge the quenched samples to precipitate the proteins.

  • Analyze the supernatant for the remaining concentration of BI-4659 using LC-MS/MS.

  • Plot the natural logarithm of the percentage of BI-4659 remaining versus time.

  • Determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

CYP450 Inhibition Assay

This assay determines the potential of a compound to inhibit the activity of major cytochrome P450 enzymes, which is important for predicting drug-drug interactions.[3][8]

• Incubation:

  • Incubate human liver microsomes with a panel of specific CYP isoform probe substrates (e.g., phenacetin for CYP1A2, diclofenac for CYP2C9).

  • Perform the incubations in the presence of a range of concentrations of BI-4659 or a known inhibitor as a positive control.

  • Initiate the reaction with a NADPH-regenerating system and incubate at 37°C.

• Reaction Termination and Analysis:

  • Stop the reactions by adding a quenching solvent.

  • Analyze the formation of the specific metabolite of the probe substrate by LC-MS/MS.

• IC50 Determination:

  • Calculate the percentage of inhibition of metabolite formation at each concentration of BI-4659 compared to the vehicle control.

  • Determine the IC50 value by plotting the percentage of inhibition against the BI-4659 concentration and fitting the data to a dose-response curve.

Conclusion

BI-4659 is a potent and selective ALK5 inhibitor that serves as a valuable in vitro tool for researchers in the field of idiopathic pulmonary fibrosis. Its ability to effectively block the TGF-β/SMAD signaling pathway in cellular systems allows for the detailed investigation of the downstream consequences of ALK5 inhibition on fibroblast activation, proliferation, and extracellular matrix production. The data and protocols presented in this guide provide a comprehensive resource for the effective utilization of BI-4659 in preclinical IPF research, contributing to a deeper understanding of the disease's pathogenesis and the potential of ALK5 inhibition as a therapeutic strategy.

References

• 1. researchgate.net [researchgate.net]
• 2. Microsomal Stability Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 3. Cytochrome P450 Inhibition Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 4. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 5. Caco-2 Permeability Assay Protocol - Creative Bioarray [dda.creative-bioarray.com]
• 6. charnwooddiscovery.com [charnwooddiscovery.com]
• 7. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 8. lnhlifesciences.org [lnhlifesciences.org]

BI-4659: A Potent and Selective ALK5 Inhibitor for Interrogating the Epithelial-to-Mesenchymal Transition

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The epithelial-to-mesenchymal transition (EMT) is a fundamental cellular process implicated in embryonic development, tissue fibrosis, and cancer metastasis. Transforming growth factor-beta (TGF-β) signaling, primarily mediated through the activin receptor-like kinase 5 (ALK5), is a key driver of EMT. This technical guide provides a comprehensive overview of BI-4659, a potent and selective small molecule inhibitor of ALK5. We detail its mechanism of action, present its in vitro pharmacological and pharmacokinetic profiles, and provide established experimental protocols for its use in studying TGF-β-induced EMT. This document is intended to serve as a valuable resource for researchers investigating the role of the TGF-β/ALK5 signaling axis in EMT and exploring its therapeutic potential.

Introduction to BI-4659 and Epithelial-to-Mesenchymal Transition

The epithelial-to-mesenchymal transition (EMT) is a complex biological process in which epithelial cells lose their characteristic polarity and cell-cell adhesion, and acquire a mesenchymal phenotype with enhanced migratory and invasive properties. This transition is orchestrated by a network of signaling pathways, with the Transforming Growth Factor-beta (TGF-β) pathway playing a central role.[1][2][3] TGF-β exerts its effects by binding to a heteromeric complex of type I and type II serine/threonine kinase receptors. The type I receptor, predominantly the Activin Receptor-Like Kinase 5 (ALK5), also known as TGF-β receptor I (TGFβRI), is a critical mediator in this signaling cascade.[1][2][3] Upon activation, ALK5 phosphorylates downstream signaling molecules, primarily SMAD2 and SMAD3, which then translocate to the nucleus to regulate the transcription of genes involved in the EMT program.

BI-4659 is a potent and selective inhibitor of ALK5.[1][2] Its high affinity and selectivity make it an invaluable chemical probe for elucidating the role of ALK5 in TGF-β-driven cellular processes, including EMT. By specifically targeting ALK5, BI-4659 allows for the precise dissection of this signaling pathway, providing a powerful tool for both basic research and preclinical drug development. This guide will delve into the technical details of BI-4659, providing researchers with the necessary information to effectively utilize this compound in their investigations of EMT.

BI-4659: In Vitro Pharmacology and Pharmacokinetics

BI-4659 has been characterized as a highly potent and selective inhibitor of ALK5, making it a superior tool for in vitro studies. The following tables summarize the key quantitative data for BI-4659 and its corresponding negative control, BI-4101.

Table 1: In Vitro Potency and Cellular Activity of BI-4659 [1][2]

Compound	Target	Assay Type	IC50 (nM)	Cell Line	Cellular Assay	EC50 (nM)
BI-4659	ALK5 (TGFβR1)	Kinase Glo assay	19	HaCaT	Inhibition of SMAD2/3 phosphorylation	185
BI-4101	ALK5 (TGFβR1)	Kinase Glo assay	>50,000	-	-	-

Table 2: Kinase Selectivity Profile of BI-4659 [1][2]

Kinase Panel	Number of Kinases Tested	Concentration of BI-4659	Number of Kinases with >65% Inhibition
Broad Kinase Panel	232	2 µM	14

Cross-reactive kinases with >65% inhibition at 0.2 µM: ABL1 (67%), BLK (85%), CSF1R (FMS) (82%), FGR (91%), FLT3 (66%), FYN (74%), LCK (100%), LYN A (79%), LYN (78%), MAP4K5 (KHS1) (77%), MELK (80%), NTRK3 (TRKC) (78%), RET (79%), SNF1LK2 (96%), YES1 (90%).[1][2]

Table 3: In Vitro Drug Metabolism and Pharmacokinetics (DMPK) and Physicochemical Properties of BI-4659 [1]

Parameter	Value
Molecular Weight (Da)	440.5
logD @ pH 7.4	3.1
Solubility @ pH 6.8 (µg/mL)	2
Caco-2 Permeability (10⁻⁶ cm/s)	8
Caco-2 Efflux Ratio	6
Human Microsomal Stability (% remaining after 30 min)	26
Mouse Microsomal Stability (% remaining after 30 min)	23
Rat Microsomal Stability (% remaining after 30 min)	<22
hERG Inhibition (% @ 10 µM)	38.5
CYP Inhibition (3A4, 2C8, 2C9, 2C19, 2D6)	IC50 > 50 µM

Signaling Pathways and Experimental Workflows

TGF-β/ALK5 Signaling Pathway in EMT

The canonical TGF-β signaling pathway leading to EMT is initiated by the binding of TGF-β ligand to its type II receptor (TGFβRII), which then recruits and phosphorylates the type I receptor, ALK5. Activated ALK5 subsequently phosphorylates the receptor-regulated SMADs (R-SMADs), SMAD2 and SMAD3. These phosphorylated R-SMADs form a complex with the common mediator SMAD4, which translocates to the nucleus. In the nucleus, the SMAD complex acts as a transcription factor, regulating the expression of genes that drive the EMT process. BI-4659, as a selective ALK5 inhibitor, blocks this cascade at a critical early step.

Caption: TGF-β/ALK5 signaling pathway leading to EMT and the point of inhibition by BI-4659.

Experimental Workflow for Assessing BI-4659 Activity

A typical experimental workflow to evaluate the efficacy of BI-4659 in inhibiting TGF-β-induced EMT involves several key stages, from initial biochemical assays to cellular functional assays. This workflow allows for a comprehensive characterization of the inhibitor's activity.

Caption: A generalized experimental workflow for characterizing the inhibitory activity of BI-4659.

Detailed Experimental Protocols

The following protocols are based on established methodologies for assessing ALK5 inhibition and TGF-β-induced EMT.

ALK5 Kinase Inhibition Assay (Kinase-Glo™ Assay)

This protocol is adapted from the methods used for the initial characterization of BI-4659.

Objective: To determine the half-maximal inhibitory concentration (IC50) of BI-4659 against ALK5.

Materials:

• Recombinant human ALK5 (TGFβR1)

• Kinase-Glo™ Luminescent Kinase Assay Kit (Promega)

• ATP

• Substrate (e.g., casein)

• BI-4659 (serial dilutions)

• Assay buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 2 mM DTT)

• White, opaque 96-well or 384-well plates

Procedure:

• Prepare serial dilutions of BI-4659 in DMSO and then dilute further in assay buffer.

• In a white-walled assay plate, add ALK5 enzyme to all wells except the "no enzyme" control.

• Add the diluted BI-4659 or vehicle (DMSO) to the appropriate wells.

• Incubate the plate for 15-30 minutes at room temperature to allow for compound binding to the enzyme.

• Initiate the kinase reaction by adding a mixture of ATP and substrate to all wells. The final ATP concentration should be at or near its Km for ALK5.

• Incubate the reaction for a predetermined time (e.g., 60 minutes) at 30°C.

• Stop the reaction and detect the remaining ATP by adding an equal volume of Kinase-Glo™ reagent to each well.

• Incubate for 10 minutes at room temperature to stabilize the luminescent signal.

• Measure luminescence using a plate reader.

• Calculate the percent inhibition for each concentration of BI-4659 relative to the vehicle control and determine the IC50 value using a non-linear regression curve fit.

Cellular SMAD2/3 Phosphorylation Assay (Western Blot)

This protocol describes the measurement of SMAD2/3 phosphorylation in HaCaT cells, as referenced in the characterization of BI-4659.

Objective: To determine the half-maximal effective concentration (EC50) of BI-4659 for the inhibition of TGF-β-induced SMAD2/3 phosphorylation.

Materials:

• HaCaT cells

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Serum-free medium

• Recombinant human TGF-β1

• BI-4659 (serial dilutions)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies: anti-phospho-SMAD2/3, anti-total-SMAD2/3, and a loading control (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Seed HaCaT cells in 6-well plates and grow to 70-80% confluency.

• Serum-starve the cells for 4-6 hours.

• Pre-treat the cells with serial dilutions of BI-4659 or vehicle (DMSO) for 1 hour.

• Stimulate the cells with TGF-β1 (e.g., 5 ng/mL) for 30-60 minutes.

• Wash the cells with ice-cold PBS and lyse them on ice.

• Clarify the lysates by centrifugation and determine the protein concentration.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Block the membrane and probe with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibodies.

• Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the phospho-SMAD2/3 signal to the total SMAD2/3 signal.

• Plot the normalized data against the inhibitor concentration and determine the EC50 value using a non-linear regression curve fit.

TGF-β-Induced EMT and Marker Analysis

This protocol provides a general framework for inducing EMT in epithelial cells and analyzing the expression of key EMT markers.

Objective: To assess the ability of BI-4659 to inhibit TGF-β-induced changes in EMT marker expression.

Materials:

• Epithelial cell line (e.g., A549, MCF10A, NMuMG)

• Recombinant human TGF-β1

• BI-4659

• Antibodies for Western blot and/or immunofluorescence (e.g., anti-E-cadherin, anti-N-cadherin, anti-Vimentin)

• Primers for qPCR analysis of EMT-related genes (e.g., CDH1, CDH2, VIM, SNAI1, ZEB1)

Procedure:

• Culture epithelial cells to the desired confluency.

• Treat cells with TGF-β1 (e.g., 5-10 ng/mL) in the presence or absence of BI-4659 at a concentration several-fold above its EC50 for SMAD2/3 phosphorylation inhibition.

• Incubate for 48-72 hours to allow for the development of the mesenchymal phenotype.

• Morphological Analysis: Observe and document changes in cell morphology using phase-contrast microscopy. Epithelial cells typically exhibit a cobblestone-like morphology, which transitions to a more elongated, spindle-like shape during EMT.

• Western Blot Analysis: Harvest cell lysates and perform Western blotting as described in Protocol 4.2 to analyze the protein levels of epithelial markers (e.g., E-cadherin) and mesenchymal markers (e.g., N-cadherin, Vimentin).

• qPCR Analysis: Isolate total RNA, synthesize cDNA, and perform quantitative real-time PCR to measure the mRNA expression levels of genes associated with EMT.

• Immunofluorescence Analysis: Fix and permeabilize cells, then stain with fluorescently-labeled primary or secondary antibodies against EMT markers. Visualize the subcellular localization and expression of these markers using fluorescence microscopy.

Cell Migration and Invasion Assays

These functional assays are crucial for determining the impact of BI-4659 on the migratory and invasive capabilities of cells that have undergone EMT.

Objective: To evaluate the effect of BI-4659 on the migration and invasion of TGF-β-treated cells.

Materials:

• Transwell inserts (with and without Matrigel coating for invasion and migration assays, respectively)

• Serum-free medium and medium with a chemoattractant (e.g., 10% FBS)

• Crystal violet staining solution

Procedure (Wound Healing/Scratch Assay):

• Grow cells to a confluent monolayer in a multi-well plate.

• Create a "scratch" or "wound" in the monolayer with a sterile pipette tip.

• Wash with PBS to remove detached cells.

• Add medium containing TGF-β1 with or without BI-4659.

• Capture images of the wound at time 0 and at various time points (e.g., 12, 24, 48 hours).

• Measure the wound area at each time point to quantify cell migration.

Procedure (Transwell Migration/Invasion Assay):

• Rehydrate Transwell inserts (for invasion assays, use inserts pre-coated with Matrigel).

• Seed TGF-β-treated cells (in the presence or absence of BI-4659) in serum-free medium in the upper chamber of the insert.

• Add medium containing a chemoattractant to the lower chamber.

• Incubate for 12-48 hours.

• Remove non-migrated/invaded cells from the top of the insert with a cotton swab.

• Fix and stain the cells that have migrated/invaded to the bottom of the insert with crystal violet.

• Elute the stain and measure the absorbance, or count the number of stained cells in several microscopic fields to quantify migration/invasion.

Conclusion

BI-4659 is a potent, selective, and cell-permeable inhibitor of ALK5, making it an exemplary tool for investigating the role of TGF-β signaling in the epithelial-to-mesenchymal transition. Its well-defined in vitro profile, coupled with the availability of a structurally related negative control, provides a robust system for generating high-quality, reproducible data. The experimental protocols detailed in this guide offer a comprehensive framework for researchers to explore the multifaceted effects of ALK5 inhibition on EMT, from the initial biochemical target engagement to the downstream cellular and functional consequences. The use of BI-4659 in such studies will undoubtedly contribute to a deeper understanding of the molecular mechanisms underlying EMT and may aid in the identification of novel therapeutic strategies for diseases driven by aberrant TGF-β signaling, such as cancer and fibrosis.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]

Protocols & Analytical Methods

Application Notes and Protocols for BI-4659 In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

BI-4659 is a potent and selective inhibitor of the Transforming Growth Factor-β (TGF-β) type I receptor, also known as Activin Receptor-Like Kinase 5 (ALK5).[1][2][3] The TGF-β signaling pathway is a critical regulator of numerous cellular processes, including proliferation, differentiation, apoptosis, and migration.[1][2][3] Dysregulation of this pathway is implicated in various diseases, such as cancer and fibrosis.[1][2][3] BI-4659 exerts its inhibitory effect by blocking the kinase activity of ALK5, thereby preventing the phosphorylation of downstream mediators SMAD2 and SMAD3.[1][2][3] These application notes provide detailed protocols for in vitro assays to characterize the biochemical and cellular activity of BI-4659.

Data Presentation

Table 1: In Vitro Activity of BI-4659 and Negative Control

Compound	Target	Assay Type	IC50 / EC50 (nM)
BI-4659	ALK5	Biochemical (Kinase-Glo™)	19[1][3][4]
BI-4659	ALK5 (in cells)	Cellular (pSMAD2/3)	185[1][3][4]
BI-4101	ALK5	Biochemical (Kinase-Glo™)	>50,000[5]

Table 2: Kinase Selectivity Profile of BI-4659

Data represents the percentage of inhibition at a 0.2 µM concentration of BI-4659.

Kinase	% Inhibition
LCK	100[1][3]
SNF1LK2	96[1][3]
FGR	91[1][3]
YES1	90[1][3]
BLK	85[1][3]
CSF1R (FMS)	82[1][3]
MELK	80[1][3]
LYN A	79[1][3]
RET	79[1][3]
LYN	78[1][3]
NTRK3 (TRKC)	78[1][3]
MAP4K5 (KHS1)	77[1][3]
FYN	74[1][3]
ABL1	67[1][3]
FLT3	66[1][3]
Note: BI-4659 showed no inhibition of 218 out of 232 kinases tested at a 2 µM concentration.[1][3]

Signaling Pathway and Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Pardon Our Interruption [opnme.com]
• 3. opnme.com [opnme.com]
• 4. TGF-β Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pardon Our Interruption [opnme.com]

Application Notes and Protocols for p-SMAD2 Inhibition using BI-4659

For Researchers, Scientists, and Drug Development Professionals

Introduction

BI-4659 is a potent and selective small molecule inhibitor of the Transforming Growth Factor-β (TGF-β) type I receptor, Activin Receptor-Like Kinase 5 (ALK5).[1][2] The TGF-β signaling pathway is a critical regulator of a multitude of cellular processes, including proliferation, differentiation, apoptosis, and extracellular matrix production.[1][2] Dysregulation of this pathway is implicated in the pathogenesis of numerous diseases, most notably fibrosis and cancer.[1]

Upon ligand binding, the TGF-β type II receptor phosphorylates and activates ALK5. Activated ALK5, in turn, phosphorylates the downstream signaling molecules SMAD2 and SMAD3 at their C-terminal serine residues.[3] This phosphorylation event is a pivotal step in the canonical TGF-β signaling cascade. Phosphorylated SMAD2 (p-SMAD2) and SMAD3 form a complex with SMAD4, which then translocates to the nucleus to regulate the transcription of target genes.[3]

By inhibiting the kinase activity of ALK5, BI-4659 effectively blocks the phosphorylation of SMAD2 and SMAD3, thereby abrogating downstream TGF-β signaling.[1][2][4] This makes BI-4659 an invaluable tool for in vitro studies aimed at elucidating the biological roles of the TGF-β/SMAD pathway and for the discovery and development of therapeutics targeting this axis. These application notes provide detailed protocols for utilizing BI-4659 to inhibit p-SMAD2 in a cellular context.

Quantitative Data Summary

The following table summarizes the key quantitative data for BI-4659, providing essential information for experimental design.

Parameter	Value	Species/Cell Type	Assay Method	Reference
Target	ALK5 (TGFβRI)	-	-	[1][2]
IC50 for ALK5	19 nM	-	Kinase Glow assay	[1][2][4]
EC50 for p-SMAD2/3 Inhibition	185 nM	HaCaT cells	Cellular phosphorylation assay	[1][2][4]
Molecular Weight	440.55 g/mol	-	-	[5]

TGF-β/SMAD Signaling Pathway and BI-4659 Inhibition

The diagram below illustrates the canonical TGF-β/SMAD signaling pathway and highlights the inhibitory action of BI-4659.

TGF-β/SMAD signaling pathway and the inhibitory action of BI-4659.

Experimental Protocols

The following protocols provide a framework for assessing the inhibitory effect of BI-4659 on SMAD2 phosphorylation. It is recommended to optimize these protocols for your specific cell type and experimental conditions.

Protocol 1: Western Blot Analysis of p-SMAD2 Inhibition

This protocol details the steps for treating cells with BI-4659 and subsequently analyzing the levels of phosphorylated SMAD2 by Western blot.

Materials:

• BI-4659

• Cell line of interest (e.g., HaCaT, A549)

• Complete cell culture medium

• Serum-free medium

• Recombinant Human TGF-β1

• DMSO (for dissolving BI-4659)

• Phosphate-Buffered Saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibody against p-SMAD2 (Ser465/467)

• Primary antibody against total SMAD2

• Primary antibody for a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Culture and Plating:

  • Culture cells to approximately 80-90% confluency.

  • Seed cells in 6-well plates at a density that will result in 80-90% confluency at the time of treatment.

• Serum Starvation:

  • Once cells have attached and reached the desired confluency, replace the complete medium with serum-free medium.

  • Incubate the cells for 16-24 hours to reduce basal levels of SMAD2 phosphorylation.

• BI-4659 Treatment:

  • Prepare a stock solution of BI-4659 (e.g., 10 mM in DMSO).

  • Dilute the BI-4659 stock solution in serum-free medium to the desired final concentrations. A concentration range of 10 nM to 1 µM is a good starting point for dose-response experiments, bracketing the known EC50 of 185 nM.

  • Pre-treat the cells with the various concentrations of BI-4659 or vehicle (DMSO) for 1-2 hours.

• TGF-β1 Stimulation:

  • Following the pre-treatment with BI-4659, stimulate the cells with TGF-β1 (e.g., 5-10 ng/mL) for 30-60 minutes to induce SMAD2 phosphorylation. Include a non-stimulated control group.

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add an appropriate volume of ice-cold lysis buffer to each well and scrape the cells.

  • Transfer the cell lysates to microcentrifuge tubes and incubate on ice for 30 minutes.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a protein assay.

• Western Blotting:

  • Prepare protein samples by adding Laemmli sample buffer and heating at 95°C for 5 minutes.

  • Load equal amounts of protein (20-40 µg) per lane onto an SDS-PAGE gel.

  • Perform electrophoresis to separate the proteins.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against p-SMAD2 overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • To normalize the p-SMAD2 signal, the membrane can be stripped and re-probed for total SMAD2 and a loading control.

• Detection and Analysis:

  • Add the ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities using densitometry software. Normalize the p-SMAD2 signal to the total SMAD2 or loading control signal.

Experimental Workflow Diagram

The following diagram outlines the workflow for the Western blot analysis of p-SMAD2 inhibition by BI-4659.

Workflow for Western blot analysis of p-SMAD2 inhibition.

Disclaimer

This application note is for research use only and is not intended for diagnostic or therapeutic purposes. The provided protocols are intended as a guide and may require optimization for specific experimental conditions and cell types.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. biorxiv.org [biorxiv.org]
• 4. opnme.com [opnme.com]
• 5. medkoo.com [medkoo.com]

Application Notes and Protocols: BI-4659 Western Blot for p-SMAD2

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for performing a western blot analysis to detect the phosphorylation of SMAD2 (p-SMAD2) in response to treatment with BI-4659, a potent inhibitor of the TGF-β receptor I (ALK5).

Introduction

The transforming growth factor-beta (TGF-β) signaling pathway is a crucial regulator of numerous cellular processes, including proliferation, differentiation, and extracellular matrix production.[1] Dysregulation of this pathway is implicated in various diseases, such as cancer and fibrosis. A key step in the canonical TGF-β pathway is the activation of the type I receptor, activin receptor-like kinase 5 (ALK5).[1] Upon ligand binding, ALK5 phosphorylates the downstream signaling molecules SMAD2 and SMAD3.[1][2][3] The phosphorylated forms of these proteins (p-SMAD2 and p-SMAD3) then translocate to the nucleus to regulate gene expression.[1][3]

BI-4659 is a potent and selective inhibitor of ALK5 with an IC₅₀ value of 19 nM.[4][5][6] By blocking the kinase activity of ALK5, BI-4659 prevents the phosphorylation of SMAD2 and SMAD3, thereby inhibiting the TGF-β signaling cascade.[4][5][6] Western blotting is a widely used technique to detect and quantify the levels of specific proteins, such as p-SMAD2, providing a direct measure of ALK5 kinase activity and the efficacy of inhibitors like BI-4659.[1]

Signaling Pathway

The following diagram illustrates the TGF-β/SMAD signaling pathway and the mechanism of inhibition by BI-4659.

Caption: TGF-β signaling pathway and inhibition by BI-4659.

Quantitative Data

The following table summarizes the in vitro activity of BI-4659.

Parameter	Value	Cell Line	Reference
ALK5 Inhibition (IC₅₀)	19 nM	-	[4][5][6]
p-SMAD2/3 Inhibition (EC₅₀)	185 nM	HaCaT	[4][5][6]

Experimental Protocol: Western Blot for p-SMAD2

This protocol details the steps for detecting changes in SMAD2 phosphorylation in response to BI-4659 treatment.

Experimental Workflow

Caption: Western Blot Workflow for p-SMAD2 Detection.

Materials

• Cell Line: HaCaT cells (or other relevant cell lines)

• Reagents:

  • BI-4659

  • TGF-β1

  • DMSO (Vehicle)

  • Cell culture medium (e.g., DMEM)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin

  • Phosphate-Buffered Saline (PBS)

  • RIPA buffer (or other suitable lysis buffer)

  • Protease and phosphatase inhibitor cocktails

  • BCA Protein Assay Kit

  • Laemmli sample buffer

  • Tris-Glycine SDS-PAGE gels

  • PVDF or nitrocellulose membrane

  • Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

  • Primary antibodies:

    • Anti-phospho-SMAD2 (Ser465/467) (e.g., Cell Signaling Technology #3101 or #3108)[2][3]

    • Anti-SMAD2 (for total SMAD2 normalization) (e.g., Proteintech 12570-1-AP)[7]

    • Anti-GAPDH or β-actin (for loading control)

  • HRP-conjugated secondary antibody

  • Enhanced Chemiluminescence (ECL) substrate

• Equipment:

  • Cell culture incubator

  • 6-well plates

  • Microcentrifuge

  • SDS-PAGE and Western blot apparatus

  • Chemiluminescence imaging system

Procedure

• Cell Culture and Treatment:

  • Seed HaCaT cells (or other appropriate cells) in 6-well plates and grow to 80-90% confluency.[1]

  • Pre-treat cells with various concentrations of BI-4659 (e.g., 10 nM, 100 nM, 1 µM) or vehicle (DMSO) for 1-2 hours.[1]

  • Stimulate the cells with TGF-β1 (e.g., 10 ng/mL) for 30 minutes to induce SMAD2 phosphorylation.[1][8] Include a non-stimulated control group.

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.[1]

  • Add ice-cold lysis buffer containing protease and phosphatase inhibitors to each well.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.[1]

  • Centrifuge the lysate at 12,000 rpm for 15-20 minutes at 4°C to pellet cell debris.[1]

  • Collect the supernatant containing the protein extract.[1]

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Protein Transfer:

  • Prepare protein samples by adding Laemmli sample buffer and heating at 95°C for 5 minutes.[1]

  • Load equal amounts of protein (e.g., 20-30 µg) into the wells of an SDS-PAGE gel.

  • Run the gel to separate the proteins by size.[1]

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[1]

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for phospho-SMAD2 (e.g., anti-p-SMAD2 Ser465/467, diluted 1:1000 in blocking buffer) overnight at 4°C with gentle agitation.[1][3]

  • Wash the membrane three times for 10 minutes each with wash buffer (e.g., TBST).[1]

  • Incubate the membrane with an HRP-conjugated secondary antibody (diluted according to the manufacturer's instructions) for 1 hour at room temperature.[1]

  • Wash the membrane again as described in step 5.3.[1]

• Detection and Analysis:

  • Detect the signal using an ECL substrate and visualize the protein bands using a chemiluminescence imaging system.[1]

  • To normalize for protein loading, strip the membrane and re-probe with an antibody against total SMAD2 or a housekeeping protein like GAPDH or β-actin.[1]

  • Quantify the band intensities using densitometry software.

References

• 1. benchchem.com [benchchem.com]
• 2. Phospho-Smad2 (Ser465/467) Antibody | Cell Signaling Technology [cellsignal.com]
• 3. Phospho-SMAD2 (Ser465/467) (138D4) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 4. opnme.com [opnme.com]
• 5. Pardon Our Interruption [opnme.com]
• 6. Pardon Our Interruption [opnme.com]
• 7. SMAD2 antibody (12570-1-AP) | Proteintech [ptglab.com]
• 8. rndsystems.com [rndsystems.com]

Application Notes and Protocols for BI-4659 in In Vitro Fibrosis Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fibrosis, characterized by the excessive accumulation of extracellular matrix (ECM), leads to tissue scarring and organ dysfunction. A key mediator of this process is the Transforming Growth Factor-beta (TGF-β) signaling pathway.[1] TGF-β exerts its pro-fibrotic effects primarily through the Activin-like Kinase 5 (ALK5), a type I serine/threonine kinase receptor.[1] BI-4659 is a potent and selective inhibitor of ALK5, making it a valuable tool for in vitro studies of fibrosis.[2][3] These application notes provide detailed protocols for utilizing BI-4659 to investigate its anti-fibrotic potential in established in vitro models.

BI-4659 effectively blocks the phosphorylation of Smad2 and Smad3, downstream mediators of ALK5 signaling.[2][3] A structurally related compound, BI-4101, which does not inhibit ALK5, is available as a negative control for in vitro experiments.[4] Due to its high clearance, BI-4659 is recommended for in vitro use only.[2]

Key Characteristics of BI-4659

Parameter	Value	Reference
Target	ALK5 (TGFβRI)	[2][4]
IC50 (ALK5 Kinase Assay)	19 nM	[2][4]
EC50 (pSmad2/3 in HaCaT cells)	185 nM	[2][4]
Negative Control	BI-4101 (ALK5 IC50 > 50,000 nM)	[4]

Signaling Pathway of TGF-β Induced Fibrosis and Inhibition by BI-4659

The diagram below illustrates the canonical TGF-β signaling pathway leading to fibrosis and the point of intervention for BI-4659. TGF-β binding to its receptor (TGFβRII) recruits and activates ALK5, which in turn phosphorylates Smad2 and Smad3. These activated Smads then translocate to the nucleus to induce the expression of pro-fibrotic genes. BI-4659 directly inhibits the kinase activity of ALK5, thereby blocking this entire downstream cascade.

References

• 1. Inhibition of TGF-β signaling by an ALK5 inhibitor protects rats from dimethylnitrosamine-induced liver fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. Pardon Our Interruption [opnme.com]

Application Notes and Protocols for BI-4659 in Kinase Activity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

BI-4659 is a potent and selective small molecule inhibitor of the Activin receptor-like kinase 5 (ALK5), also known as Transforming Growth Factor-β Receptor I (TGFβRI).[1][2][3] ALK5 is a serine/threonine kinase that plays a crucial role in the TGF-β signaling pathway, which is involved in a myriad of cellular processes including proliferation, differentiation, apoptosis, and epithelial-to-mesenchymal transition (EMT).[2][3] Dysregulation of the TGF-β/ALK5 pathway has been implicated in various diseases, including cancer and fibrosis.[2][3][4] BI-4659 exerts its inhibitory effect by blocking the phosphorylation of downstream mediators Smad2 and Smad3.[1][2][3] These application notes provide detailed protocols for utilizing BI-4659 to assess its inhibitory activity on ALK5 kinase.

Data Presentation

Table 1: In Vitro Activity of BI-4659

Parameter	BI-4659	BI-4101 (Negative Control)
Target Kinase	ALK5 (TGFβRI)	-
MW [Da]	440.5	418.5
Inhibition of ALK5 (IC50) [nM]	19	>50,000
Cellular Inhibition of Smad2/3 Phosphorylation (EC50) [nM]	185	Not Determined
Data sourced from opnMe.com by Boehringer Inheim.[1][2][3]

Table 2: Selectivity Profile of BI-4659

Kinase	% Inhibition at 0.2 µM
LCK	100
SNF1LK2	96
FGR	91
YES1	90
BLK	85
CSF1R (FMS)	82
MELK	80
LYN A	79
RET	79
LYN	78
NTRK3 (TRKC)	78
MAP4K5 (KHS1)	77
FYN	74
ABL1	67
FLT3	66
BI-4659 shows no inhibition of 218 out of 232 kinases tested at 2 µM.[1][2]

Signaling Pathway

The TGF-β signaling cascade is initiated by the binding of a TGF-β ligand to its type II receptor (TGFβRII). This binding recruits and activates the type I receptor, ALK5, through phosphorylation. Activated ALK5 then phosphorylates the receptor-regulated Smads (R-Smads), specifically Smad2 and Smad3. These phosphorylated R-Smads form a complex with the common-mediator Smad (Co-Smad), Smad4. This complex translocates into the nucleus, where it regulates the transcription of target genes. BI-4659 acts by directly inhibiting the kinase activity of ALK5, thereby preventing the phosphorylation of Smad2/3 and blocking the downstream signaling cascade.

TGF-β/ALK5 signaling pathway and the inhibitory action of BI-4659.

Experimental Protocols

Biochemical Kinase Inhibition Assay: Kinase-Glo® Luminescent Kinase Assay

This protocol is designed to determine the IC50 value of BI-4659 against ALK5 kinase activity. The Kinase-Glo® assay measures the amount of ATP remaining in the reaction after kinase activity, which is inversely correlated with kinase activity.

Materials:

• BI-4659

• Recombinant human ALK5 (TGFβRI)

• ALK5 substrate (e.g., casein or a specific peptide substrate)

• Kinase-Glo® Luminescent Kinase Assay Kit (Promega)

• ATP

• Kinase reaction buffer (e.g., 40 mM Tris-HCl, pH 7.4, 20 mM MgCl₂, 0.1 mg/mL BSA)

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Compound Preparation:

  • Prepare a stock solution of BI-4659 in 100% DMSO.

  • Perform serial dilutions of the BI-4659 stock solution in kinase reaction buffer to create a range of concentrations for the IC50 curve (e.g., 10-point, 3-fold serial dilution starting from 10 µM). Also, prepare a vehicle control (DMSO in kinase reaction buffer).

• Kinase Reaction Setup:

  • In a white assay plate, add 5 µL of the diluted BI-4659 or vehicle control to the appropriate wells.

  • Add 10 µL of a solution containing the ALK5 enzyme and substrate in kinase reaction buffer to each well. The final concentration of ALK5 and its substrate should be optimized for the assay (e.g., 1-10 ng/µL ALK5 and 0.2 µg/µL substrate).

  • Pre-incubate the plate at room temperature for 10-15 minutes.

• Initiation of Kinase Reaction:

  • Initiate the kinase reaction by adding 10 µL of ATP solution (in kinase reaction buffer) to each well. The final ATP concentration should be at or near the Km for ALK5 (typically 1-10 µM).

  • Incubate the plate at 30°C for a predetermined time (e.g., 30-60 minutes). The incubation time should be optimized to ensure the reaction is in the linear range.

• Detection:

  • Equilibrate the plate to room temperature.

  • Prepare the Kinase-Glo® Reagent according to the manufacturer's instructions.

  • Add 25 µL of the prepared Kinase-Glo® Reagent to each well.

  • Mix the contents of the wells for 2 minutes on an orbital shaker to induce cell lysis and inhibit kinase activity.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • The luminescent signal is inversely proportional to the kinase activity.

  • Plot the luminescence values against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value of BI-4659.

Experimental workflow for the ALK5 kinase activity assay.

References

• 1. ebiotrade.com [ebiotrade.com]
• 2. Kinase-Glo® Luminescent Kinase Assay Platform Protocol [worldwide.promega.com]
• 3. tools.thermofisher.cn [tools.thermofisher.cn]
• 4. promega.com [promega.com]

Application Notes and Protocols for BI-4659 and its Negative Control BI-4101

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of BI-4659, a potent ALK5 inhibitor, and its structurally related but inactive control, BI-4101. These tools are designed for in vitro studies to investigate the role of the TGF-β signaling pathway in various biological processes.

Introduction

Transforming growth factor-β (TGF-β) is a crucial cytokine that regulates a wide array of cellular functions, including proliferation, differentiation, apoptosis, and migration.[1][2][3][4] The TGF-β signaling cascade is initiated by the binding of TGF-β to its type II receptor (TβRII), which then recruits and phosphorylates the type I receptor, ALK5 (also known as TβRI).[2][5][6] Activated ALK5 subsequently phosphorylates the intracellular signaling molecules SMAD2 and SMAD3, leading to their association with SMAD4, nuclear translocation, and regulation of target gene expression.[1][2][5] Dysregulation of the TGF-β/ALK5 pathway is implicated in numerous diseases, including cancer and fibrosis.[2][3][4]

BI-4659 is a potent and selective inhibitor of ALK5, making it a valuable tool for elucidating the biological functions of this kinase.[3][4][7] To ensure that the observed effects are specifically due to ALK5 inhibition, it is essential to use a negative control in parallel. BI-4101 is an ideal negative control for BI-4659 as it is structurally similar but lacks significant inhibitory activity against ALK5.[7]

Data Presentation

Table 1: In Vitro Potency and Physicochemical Properties

Parameter	BI-4659	BI-4101	Reference
Target	ALK5 (TGFβRI)	Inactive	[3]
Molecular Weight (Da)	440.5	418.5	[4][7]
ALK5 Inhibition IC50 (nM)	19	>50,000	[4][7]
Cellular pSMAD2/3 EC50 (nM) in HaCaT cells	185	Not Determined	[4][7]

Table 2: Kinase Selectivity Profile of BI-4659

BI-4659 demonstrates good selectivity over a broad range of kinases. At a concentration of 2 µM, BI-4659 showed no significant inhibition of 218 out of 232 kinases tested.[3][7] However, some off-target activity has been observed against a small panel of kinases.

Kinase	% Inhibition at 0.2 µM
LCK	100
SNF1LK2	96
FGR	91
YES1	90
BLK	85
CSF1R (FMS)	82
MELK	80
LYN A	79
RET	79
LYN	78
NTRK3 (TRKC)	78
MAP4K5 (KHS1)	77
FYN	74
ABL1	67
FLT3	66

Data sourced from opnMe.com.[3][7]

Signaling Pathway Diagram

Caption: TGF-β Signaling Pathway and the inhibitory action of BI-4659 on ALK5.

Experimental Protocols

Protocol 1: ALK5 Biochemical Kinase Assay

This protocol is designed to determine the in vitro potency of BI-4659 and BI-4101 against recombinant human ALK5 using a luminescent kinase assay, such as the Kinase-Glo® platform. This assay measures the amount of ATP remaining in the solution following the kinase reaction.

Workflow Diagram

Caption: Workflow for the ALK5 Biochemical Kinase Assay.

Materials:

• Recombinant human ALK5 (active)

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• ATP solution

• Substrate: GST-tagged SMAD2 or a suitable peptide substrate

• BI-4659 and BI-4101 (dissolved in 100% DMSO)

• White, opaque 96-well or 384-well plates

• Kinase-Glo® Luminescent Kinase Assay Kit

• Luminometer

Procedure:

• Compound Preparation: Prepare serial dilutions of BI-4659 and BI-4101 in 100% DMSO. A typical starting concentration for BI-4659 would be 10 µM, with 1:3 serial dilutions. For BI-4101, a single high concentration (e.g., 50 µM) can be tested.

• Assay Plate Preparation: Add 1 µL of the diluted compounds or DMSO (vehicle control) to the wells of the assay plate.

• Enzyme Addition: Add 24 µL of a solution containing the ALK5 enzyme diluted in kinase assay buffer to each well. The final enzyme concentration should be optimized for a linear reaction rate.

• Pre-incubation: Gently mix the plate and pre-incubate for 15-30 minutes at room temperature to allow for compound binding to the enzyme.

• Reaction Initiation: Initiate the kinase reaction by adding 25 µL of a solution containing ATP and the substrate in kinase assay buffer. The final ATP concentration should be at or near the Km for ALK5.

• Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes), ensuring the reaction is within the linear range.

• Signal Detection:

  • Equilibrate the plate and the Kinase-Glo® Reagent to room temperature.

  • Add a volume of Kinase-Glo® Reagent equal to the volume in the well (50 µL).

  • Mix the contents on a plate shaker for 2 minutes.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: The luminescent signal is inversely proportional to the kinase activity. Calculate the percent inhibition for each compound concentration relative to the DMSO control. Determine the IC50 value for BI-4659 by fitting the data to a four-parameter logistic dose-response curve. BI-4101 should show minimal to no inhibition.

Protocol 2: Cellular Assay for SMAD2/3 Phosphorylation in HaCaT Cells

This protocol describes a method to assess the ability of BI-4659 and BI-4101 to inhibit TGF-β-induced SMAD2/3 phosphorylation in the human keratinocyte cell line, HaCaT.

Workflow Diagram

Caption: Workflow for the Cellular SMAD2/3 Phosphorylation Assay.

Materials:

• HaCaT cells

• Complete growth medium (e.g., DMEM with 10% FBS)

• Serum-free medium

• BI-4659 and BI-4101 (dissolved in DMSO)

• Recombinant human TGF-β1

• Ice-cold PBS

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-SMAD2/3 and anti-total-SMAD2/3

• HRP-conjugated secondary antibody

• ECL detection reagent and imaging system

Procedure:

• Cell Culture: Plate HaCaT cells in multi-well plates and allow them to adhere and reach approximately 80-90% confluency.

• Serum Starvation: Replace the growth medium with serum-free medium and incubate for 16-24 hours.

• Compound Treatment: Pre-treat the cells with various concentrations of BI-4659, a high concentration of BI-4101 (e.g., 10 µM), or DMSO (vehicle) for 1-2 hours.

• TGF-β Stimulation: Stimulate the cells with TGF-β1 (e.g., 2-5 ng/mL) for 30-60 minutes.

• Cell Lysis:

  • Aspirate the medium and wash the cells once with ice-cold PBS.

  • Add an appropriate volume of ice-cold lysis buffer to each well and incubate on ice for 10-15 minutes.

  • Scrape the cells and transfer the lysates to microcentrifuge tubes.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatants using a BCA assay.

• Western Blotting:

  • Normalize the protein concentrations and prepare samples for SDS-PAGE.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-SMAD2/3 overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and detect the signal using an ECL substrate.

  • Strip the membrane and re-probe with an antibody for total SMAD2/3 as a loading control.

• Data Analysis: Quantify the band intensities for phospho-SMAD2/3 and total SMAD2/3. Normalize the phospho-SMAD signal to the total SMAD signal. Calculate the percent inhibition of SMAD2/3 phosphorylation for each concentration of BI-4659 and determine the EC50 value. BI-4101 should not significantly inhibit TGF-β-induced SMAD2/3 phosphorylation.

Concluding Remarks

BI-4659 is a potent and selective tool for the in vitro investigation of ALK5-mediated signaling. When used in conjunction with its negative control, BI-4101, researchers can confidently attribute the observed biological effects to the inhibition of ALK5. The protocols provided herein offer a framework for characterizing the activity of these compounds. It is recommended that researchers optimize the specific conditions for their experimental systems. Due to its high clearance, BI-4659 is not recommended for in vivo studies.[3][4]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Pardon Our Interruption [opnme.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. TGF-β Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. opnme.com [opnme.com]

Technical Notes & Optimization

Technical Support Center: Optimizing BI-4659 Concentration in Cell Culture

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the concentration of BI-4659 for their cell culture experiments.

FAQs and Troubleshooting Guide

General Information

Q: What is the primary target and mechanism of action of BI-4659?

A: BI-4659 is a potent and selective inhibitor of the Transforming Growth Factor-β (TGF-β) receptor I (TGFβRI), also known as Activin Receptor-Like Kinase 5 (ALK5).[1][2][3] It functions by blocking the kinase activity of ALK5, thereby preventing the phosphorylation of downstream signaling molecules SMAD2 and SMAD3.[1][2][4]

Q: What is a recommended starting concentration range for BI-4659 in cell culture?

A: A good starting point for most cell-based assays is to perform a dose-response experiment ranging from 10 nM to 1 µM. The cellular EC50 for inhibition of SMAD2/3 phosphorylation in HaCaT cells is 185 nM, which can serve as a useful reference point.[1][2][4] However, the optimal concentration will be cell-type and assay-dependent.

Q: Is there a negative control available for BI-4659?

A: Yes, BI-4101 is the recommended negative control for in vitro experiments with BI-4659.[4] BI-4101 has a similar chemical structure but does not inhibit ALK5.[4]

Troubleshooting Common Issues

Q: I am not observing the expected inhibitory effect of BI-4659 on my target pathway. What could be the issue?

A: Several factors could contribute to a lack of efficacy:

• Suboptimal Concentration: The concentration of BI-4659 may be too low for your specific cell line or experimental conditions. We recommend performing a dose-response experiment to determine the optimal concentration.

• Compound Solubility: BI-4659 has low aqueous solubility at neutral pH.[1][4] Ensure that the compound is fully dissolved in a suitable solvent (e.g., DMSO) before adding it to your cell culture medium. Precipitation of the compound will significantly reduce its effective concentration.

• Cell Line Sensitivity: Different cell lines may exhibit varying sensitivity to ALK5 inhibition. Confirm that your cell line expresses ALK5 and responds to TGF-β stimulation.

• Assay-Specific Issues: The readout of your assay may not be sensitive enough to detect the effects of ALK5 inhibition. Consider using a more direct measure of target engagement, such as assessing the phosphorylation status of SMAD2 or SMAD3 via Western blot or an immunoassay.

Q: I am observing significant cytotoxicity or off-target effects. How can I mitigate this?

A: While BI-4659 is a selective ALK5 inhibitor, high concentrations may lead to off-target effects or cytotoxicity.[1][4]

• Titrate to the Lowest Effective Concentration: The best approach is to perform a dose-response experiment to identify the lowest concentration of BI-4659 that elicits the desired biological effect.

• Assess Cell Viability: Always run a parallel cell viability assay (e.g., MTT, CellTiter-Glo) to ensure that the observed effects are not due to general toxicity.

• Consider Off-Target Kinase Inhibition: At higher concentrations, BI-4659 can inhibit other kinases.[1][2][4] If you suspect off-target effects, cross-reference the known off-target kinases with the signaling pathways active in your cell line.

• Use the Negative Control: Compare the results obtained with BI-4659 to those with the negative control, BI-4101, to distinguish between specific ALK5 inhibition and non-specific effects.

Q: I am having trouble dissolving BI-4659. What are the recommended procedures?

A: BI-4659 has limited aqueous solubility. To prepare stock solutions, dissolve the compound in DMSO. For cell culture experiments, dilute the DMSO stock solution into your culture medium. It is crucial to ensure that the final DMSO concentration in your experiment is low (typically ≤ 0.1%) and consistent across all conditions, including vehicle controls.

Data Presentation

Table 1: In Vitro Activity and Physicochemical Properties of BI-4659

Parameter	Value	Reference Cell Line
ALK5 (TGFβR1) IC50	19 nM	Kinase Assay
SMAD2/3 Phosphorylation EC50	185 nM	HaCaT cells
Solubility @ pH 6.8	2 µg/mL	N/A
Solubility @ pH 4.0	84 µg/mL	N/A
Solubility @ pH 2.0	71 µg/mL	N/A

Data sourced from opnme.com.[1][4]

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of BI-4659 using a Dose-Response Experiment

This protocol outlines a general workflow for determining the optimal concentration of BI-4659 for inhibiting TGF-β-induced SMAD phosphorylation in a cell line of interest.

• Cell Seeding: Seed your cells of interest in a multi-well plate at a density that will result in 70-80% confluency at the time of the experiment.

• Starvation (Optional): Depending on the cell line and basal signaling, you may need to serum-starve the cells for 4-24 hours prior to stimulation to reduce background SMAD phosphorylation.

• BI-4659 Pre-treatment: Prepare a serial dilution of BI-4659 in your cell culture medium. A typical concentration range to test would be 1 nM, 10 nM, 100 nM, 1 µM, and 10 µM. Include a vehicle control (e.g., DMSO at the same final concentration as your highest BI-4659 concentration). Pre-incubate the cells with BI-4659 or vehicle for 1-2 hours.

• TGF-β Stimulation: Add a pre-determined optimal concentration of a TGF-β ligand (e.g., TGF-β1) to the wells to stimulate the signaling pathway.

• Incubation: Incubate the cells for the desired time to allow for SMAD phosphorylation (typically 30-60 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer containing phosphatase and protease inhibitors.

• Analysis: Analyze the cell lysates by Western blot using antibodies against phosphorylated SMAD2/3 and total SMAD2/3 to determine the extent of inhibition at each BI-4659 concentration.

• Data Interpretation: Determine the EC50 value, which is the concentration of BI-4659 that causes 50% inhibition of TGF-β-induced SMAD phosphorylation. This value will guide the selection of the optimal concentration for your future experiments.

Protocol 2: Cell Viability Assay

This protocol describes how to assess the cytotoxicity of BI-4659.

• Cell Seeding: Seed your cells in a 96-well plate at an appropriate density.

• Compound Treatment: Treat the cells with a range of BI-4659 concentrations, including concentrations higher than your intended experimental concentration. Also, include a vehicle control.

• Incubation: Incubate the cells for a duration relevant to your planned experiments (e.g., 24, 48, or 72 hours).

• Viability Assessment: Use a commercially available cell viability reagent (e.g., MTT, MTS, or a reagent that measures ATP content like CellTiter-Glo®). Follow the manufacturer's instructions.

• Data Analysis: Calculate the percentage of viable cells at each concentration relative to the vehicle control. This will help you determine the concentration at which BI-4659 becomes cytotoxic to your cells.

Visualizations

Caption: TGF-β Signaling Pathway and the inhibitory action of BI-4659 on ALK5.

Caption: Experimental workflow for optimizing BI-4659 concentration.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. medkoo.com [medkoo.com]
• 4. opnme.com [opnme.com]

BI-4659 solubility in DMSO and media

This technical support center provides researchers, scientists, and drug development professionals with essential information on the solubility, handling, and use of BI-4659, a potent ALK5 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving BI-4659?

A1: Due to its low aqueous solubility at physiological pH, it is recommended to dissolve BI-4659 in dimethyl sulfoxide (DMSO) to prepare a concentrated stock solution.

Q2: I don't have a specific solubility value for BI-4659 in DMSO. What concentration should I aim for when preparing a stock solution?

Q3: My BI-4659 solution precipitates when I dilute my DMSO stock in aqueous cell culture media. How can I prevent this?

A3: Precipitation upon dilution in aqueous media is a common issue with hydrophobic compounds. To minimize this, it is recommended to perform a serial dilution of the DMSO stock solution in the cell culture medium. Additionally, ensure that the final concentration of DMSO in your experimental setup is low (typically below 0.5%) to avoid solvent-induced cytotoxicity.

Q4: How should I store the solid compound and prepared stock solutions of BI-4659?

A4: Solid BI-4659 should be stored at -20°C for long-term storage (months to years) or at 0-4°C for short-term storage (days to weeks), kept dry and in the dark[1]. Once dissolved in DMSO, the stock solution should be aliquoted into single-use vials and stored at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Solubility Data

The aqueous solubility of BI-4659 is highly dependent on the pH of the solution. It exhibits very low solubility at neutral pH and higher solubility in acidic conditions.

Solvent/Condition	Solubility
Aqueous solution at pH 6.8	2 µg/mL[2][3][4]
Aqueous solution at pH 4	84 µg/mL[2][3][4]
Aqueous solution at pH 2	71 µg/mL[2][3][4]
DMSO	Not quantitatively specified, but it is the recommended solvent for stock solutions.
Cell Culture Media	Prone to precipitation; requires careful dilution of a DMSO stock.

Experimental Protocols

Protocol 1: Preparation of a 10 mM BI-4659 Stock Solution in DMSO

Materials:

• BI-4659 solid powder

• Anhydrous (dry) Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Warming bath (optional)

Methodology:

• Equilibrate: Allow the vial of solid BI-4659 to reach room temperature before opening to prevent moisture condensation.

• Weigh: Carefully weigh the desired amount of BI-4659 powder in a sterile microcentrifuge tube. The molecular weight of BI-4659 is 440.55 g/mol . To prepare 1 mL of a 10 mM stock solution, you would need 4.4055 mg of the compound.

• Dissolve: Add the calculated volume of anhydrous DMSO to the tube.

• Mix: Vortex the solution thoroughly to facilitate dissolution. If the compound does not dissolve completely, gentle warming (e.g., in a 37°C water bath) for a short period can be applied. Ensure the solution is clear and free of any visible precipitate.

• Store: Aliquot the stock solution into single-use, tightly sealed vials and store at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

Materials:

• 10 mM BI-4659 stock solution in DMSO

• Sterile cell culture medium appropriate for your cell line

• Sterile dilution tubes or plates

Methodology:

• Thaw: Thaw a single aliquot of the 10 mM BI-4659 DMSO stock solution at room temperature.

• Intermediate Dilution (Recommended): To minimize precipitation and ensure accurate final concentrations, perform an intermediate dilution of the stock solution in cell culture medium. For example, to achieve a final concentration of 10 µM, you can first prepare a 100 µM intermediate solution by adding 1 µL of the 10 mM stock to 99 µL of cell culture medium.

• Final Dilution: Add the appropriate volume of the intermediate solution (or directly from the stock for higher concentrations, if validated) to your cell culture plates to reach the desired final experimental concentration.

• Vehicle Control: It is critical to include a vehicle control in your experiments. This should consist of cells treated with the same final concentration of DMSO as your experimental samples.

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Compound will not dissolve in DMSO	- Insufficient solvent volume- Low-quality or wet DMSO- Compound has degraded	- Ensure the correct volume of DMSO is used for the desired concentration.- Use fresh, anhydrous DMSO.- Gentle warming and vortexing may aid dissolution.
Precipitation in cell culture media	- High final concentration of the compound- Direct dilution of a high-concentration DMSO stock into aqueous media- High final DMSO concentration	- Perform serial dilutions in the cell culture media.- Ensure the final DMSO concentration is kept low (e.g., <0.5%).
Inconsistent experimental results	- Inaccurate concentration of the stock solution- Degradation of the compound due to improper storage or multiple freeze-thaw cycles- Cell line variability	- Prepare a fresh stock solution.- Aliquot stock solutions to avoid repeated freeze-thaw cycles.- Ensure consistent cell culture conditions.

Signaling Pathway and Experimental Workflow

BI-4659 is a selective inhibitor of Activin receptor-Like Kinase 5 (ALK5), also known as TGF-β receptor type I (TGFBR1). ALK5 plays a crucial role in the Transforming Growth Factor-β (TGF-β) signaling pathway. Upon binding of TGF-β to its type II receptor (TGF-βRII), ALK5 is recruited and phosphorylated. Activated ALK5 then phosphorylates the downstream signaling molecules SMAD2 and SMAD3, which then complex with SMAD4 and translocate to the nucleus to regulate gene expression. BI-4659 exerts its effect by inhibiting the kinase activity of ALK5, thereby blocking the phosphorylation of SMAD2 and SMAD3.[1]

References

• 1. medkoo.com [medkoo.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. Pardon Our Interruption [opnme.com]

BI-4659 Technical Support Center: Stability Under Experimental Conditions

For researchers, scientists, and drug development professionals utilizing BI-4659, this technical support center provides essential guidance on maintaining the stability and integrity of the compound throughout experimental workflows. Ensuring the stability of BI-4659 is critical for obtaining accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid BI-4659?

A1: For optimal stability, solid BI-4659 should be stored under the following conditions:

• Short-term (days to weeks): 0 - 4°C, dry and protected from light.[1]

• Long-term (months to years): -20°C, dry and protected from light.[1]

The compound is shipped under ambient temperature as a non-hazardous chemical and is stable for a few weeks during ordinary shipping and time spent in Customs.[1] If stored properly, BI-4659 has a shelf life of over two years.[1]

Q2: How should I prepare and store stock solutions of BI-4659?

A2: It is recommended to prepare a high-concentration stock solution of BI-4659 in anhydrous Dimethyl Sulfoxide (DMSO).[2][3] To minimize the effects of repeated freeze-thaw cycles, which can degrade the compound, the stock solution should be aliquoted into single-use vials and stored at -20°C or -80°C.[2][4] Before opening a vial of the solid compound, it is good practice to allow it to warm to room temperature to prevent condensation of atmospheric moisture.

Q3: What is the solubility of BI-4659 in aqueous solutions?

A3: The aqueous solubility of BI-4659 is highly dependent on pH.[2][5][6][7]

pH	Solubility (µg/mL)
2.0	71
4.0	84
6.8	2

This data indicates that BI-4659 is significantly more soluble in acidic conditions.

Q4: Is BI-4659 stable in cell culture media?

A4: While specific stability data for BI-4659 in various cell culture media is not available, the stability of small molecule inhibitors in such complex aqueous environments can be variable.[2] Factors that can influence stability include the media's composition and pH, the presence of serum proteins, and the incubation temperature and duration.[2][8] Serum proteins can bind to small molecules, which may either stabilize them or reduce their effective concentration.[8][9] For long-term experiments, it may be necessary to replenish the inhibitor at regular intervals.[3]

Q5: How can I assess the stability of BI-4659 under my specific experimental conditions?

A5: To determine the stability of BI-4659 in your experimental setup, you can incubate the compound in your chosen medium at the intended concentration and temperature for the duration of your experiment. At various time points, samples can be collected and the concentration of the parent compound analyzed using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[2][10]

Q6: Is BI-4659 sensitive to light?

A6: While specific photostability data for BI-4659 is not provided in the search results, it is a general best practice to protect small molecule inhibitors from light.[1] The International Council for Harmonisation (ICH) provides guidelines for photostability testing, which involve exposing the drug substance and product to a minimum of 1.2 million lux hours of visible light and 200 watt-hours per square meter of UVA light.[5][11] If light sensitivity is a concern for your experiments, it is advisable to conduct them under subdued lighting conditions and store all solutions in amber or light-blocking containers.

Troubleshooting Guides

Issue 1: Inconsistent or lower-than-expected activity in cellular assays.

• Possible Cause: Degradation of BI-4659 in the cell culture medium.

• Troubleshooting Steps:

  • Verify Stock Solution Integrity: Ensure that the DMSO stock solution has been stored correctly and has not undergone excessive freeze-thaw cycles.

  • Assess Stability in Media: Perform a time-course experiment to measure the concentration of BI-4659 in your cell culture medium at 37°C over the duration of your assay.

  • Replenish Compound: For experiments longer than 24 hours, consider replacing the medium with freshly prepared BI-4659 at regular intervals.

  • Serum Effects: Test the activity of BI-4659 in both serum-free and serum-containing media to determine if serum proteins are affecting its availability.[8]

Issue 2: Precipitation of BI-4659 upon dilution into aqueous buffers or media.

• Possible Cause: The concentration of BI-4659 exceeds its aqueous solubility at the given pH.

• Troubleshooting Steps:

  • Lower Final Concentration: Reduce the final concentration of BI-4659 in your assay.

  • Optimize pH: Given its pH-dependent solubility, ensure your buffer's pH is in a range where BI-4659 is more soluble, if compatible with your experimental system.

  • Control DMSO Concentration: Keep the final DMSO concentration in your assay low (typically below 0.5%) to avoid solvent-induced artifacts.[3]

Experimental Protocols

Protocol for Assessing the Stability of BI-4659 in Cell Culture Media

This protocol provides a general method for determining the stability of BI-4659 in a specific cell culture medium using HPLC or LC-MS/MS.

• Prepare a 10 mM stock solution of BI-4659 in anhydrous DMSO.

• Prepare the cell culture medium to be tested (e.g., DMEM + 10% FBS) and pre-warm it to 37°C.

• Spike the pre-warmed medium with the BI-4659 stock solution to achieve the final desired working concentration (e.g., 10 µM). Ensure the final DMSO concentration is below 0.1%.

• Incubate the medium at 37°C in a cell culture incubator.

• At various time points (e.g., 0, 2, 4, 8, 24, 48 hours), collect aliquots of the medium.

• Immediately stop potential degradation by adding a quenching solution (e.g., ice-cold acetonitrile) and store the samples at -80°C until analysis. [10]

• Analyze the concentration of the parent BI-4659 compound in each sample using a validated HPLC or LC-MS/MS method.

• Plot the percentage of BI-4659 remaining versus time to determine the stability profile.

Signaling Pathway and Experimental Workflow

BI-4659 is a potent inhibitor of the ALK5 (TGF-β receptor I) kinase.[12][13] Inhibition of ALK5 blocks the phosphorylation of SMAD2 and SMAD3, which are key downstream mediators of the TGF-β signaling pathway.[6][13]

Caption: TGF-β signaling pathway and the inhibitory action of BI-4659 on ALK5.

Caption: Experimental workflow for assessing the stability of BI-4659 in solution.

References

• 1. m.youtube.com [m.youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. database.ich.org [database.ich.org]
• 6. Pardon Our Interruption [opnme.com]
• 7. Pardon Our Interruption [opnme.com]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions [atlas-mts.com]
• 12. benchchem.com [benchchem.com]
• 13. Pardon Our Interruption [opnme.com]

Technical Support Center: Interpreting BI-4659 Kinase Panel Data

This technical support center provides guidance for researchers, scientists, and drug development professionals on utilizing and interpreting data related to the ALK5 inhibitor, BI-4659. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is BI-4659 and what is its primary target?

A1: BI-4659 is a potent and selective inhibitor of the Transforming Growth Factor-β (TGF-β) receptor I (TGFβRI), also known as Activin Receptor-Like Kinase 5 (ALK5).[1][2][3] It functions by blocking the kinase activity of ALK5, which is a critical component of the TGF-β signaling pathway.

Q2: What is the potency of BI-4659 in biochemical and cellular assays?

A2: BI-4659 demonstrates an IC50 value of 19 nM in biochemical assays against ALK5.[1][2][3] In a cellular context, it effectively blocks the phosphorylation of SMAD2 and SMAD3 (downstream targets of ALK5) in HaCaT cells with an EC50 of 185 nM.[1][2][3]

Q3: How selective is BI-4659?

A3: BI-4659 exhibits good selectivity across a broad kinase panel. In a screen of 232 kinases, it showed no inhibition against 218 of them when tested at a concentration of 2 µM.[1][2][3] However, some cross-reactivity with other kinases has been observed and is detailed in the data tables below.

Q4: Is there a recommended negative control for experiments with BI-4659?

A4: Yes, BI-4101 is a suitable negative control for in vitro experiments.[1][3] It is structurally related to BI-4659 but does not inhibit ALK5 (IC50 > 50 µM).[1][3]

Q5: Can BI-4659 be used for in vivo studies?

A5: BI-4659 is recommended for in vitro studies only. It is not suitable for in vivo experiments in rats due to a very high clearance rate.[2][3]

Data Presentation

In Vitro and Cellular Activity of BI-4659

Parameter	BI-4659	BI-4101 (Negative Control)
Target	ALK5 (TGFβR1)	ALK5 (TGFβR1)
IC50 (Kinase Glo assay)	19 nM	> 50,000 nM
EC50 (pSMAD2/3 in HaCaT cells)	185 nM	Not determined

Data sourced from opnMe.com by Boehringer Ingelheim.[1][2]

Kinase Selectivity Panel for BI-4659

The following table lists kinases that showed significant inhibition when tested with BI-4659 at a concentration of 0.2 µM.

Kinase Target	% Inhibition at 0.2 µM
LCK	100
SNF1LK2	96
FGR	91
YES1	90
BLK	85
CSF1R (FMS)	82
MELK	80
LYN A	79
RET	79
LYN	78
NTRK3 (TRKC)	78
MAP4K5 (KHS1)	77
FYN	74
ABL1	67
FLT3	66

This data indicates that while BI-4659 is a potent ALK5 inhibitor, it may have off-target effects on the kinases listed above, especially at higher concentrations.[1][2][3]

Experimental Protocols & Workflows

Protocol 1: In Vitro Kinase Assay (Luminescence-Based)

This protocol provides a general framework for assessing the inhibitory activity of BI-4659 against a target kinase using an ATP-based luminescence assay (e.g., Kinase-Glo®).

Materials:

• Recombinant kinase (e.g., ALK5)

• Substrate specific to the kinase

• BI-4659 (and negative control BI-4101) serially diluted

• Kinase assay buffer

• ATP

• Luminescence-based ATP detection reagent (e.g., Kinase-Glo®)

• White, opaque 96-well or 384-well plates

Procedure:

• Prepare Kinase Solution: Dilute the recombinant kinase in kinase assay buffer to the desired concentration.

• Compound Addition: Add the serially diluted BI-4659, negative control, or vehicle (e.g., DMSO) to the wells of the plate.

• Enzyme Incubation: Add the diluted kinase solution to the wells containing the compounds and incubate for a predetermined time (e.g., 10-15 minutes) at room temperature.

• Initiate Kinase Reaction: Add a mixture of the substrate and ATP to each well to start the reaction. Incubate for the desired reaction time (e.g., 30-60 minutes) at 30°C.

• Detect Remaining ATP: Add the Kinase-Glo® reagent to each well to stop the kinase reaction and measure the amount of remaining ATP. A lower luminescence signal indicates higher kinase activity.[4]

• Data Acquisition: Read the luminescence signal using a plate reader.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

Protocol 2: Cellular Western Blot for Phospho-SMAD2/3

This protocol describes how to measure the inhibition of ALK5-mediated signaling in a cellular context by quantifying the phosphorylation of its downstream substrate, SMAD2/3.

Materials:

• HaCaT cells (or other suitable cell line)

• Cell culture medium

• BI-4659

• TGF-β ligand (to stimulate the pathway)

• Lysis buffer

• Primary antibodies: anti-phospho-SMAD2/3 and anti-total-SMAD2

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

Procedure:

• Cell Culture and Treatment: Plate cells and allow them to adhere. Starve the cells in low-serum media if necessary, then pre-treat with various concentrations of BI-4659 for 1-2 hours.

• Stimulation: Stimulate the cells with TGF-β for 30-60 minutes to induce SMAD2/3 phosphorylation.

• Cell Lysis: Wash the cells with cold PBS and then lyse them using an appropriate lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking agent (e.g., 3% BSA in TBST).

  • Incubate the membrane with the primary antibody against phospho-SMAD2/3 overnight at 4°C.[5]

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate.

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody against total SMAD2 to normalize for protein loading.

• Data Analysis: Quantify the band intensities and calculate the ratio of phospho-SMAD2/3 to total SMAD2 for each treatment condition.

Visualizations

Caption: TGF-β signaling pathway and the inhibitory action of BI-4659 on ALK5.

Caption: Experimental workflow for characterizing a kinase inhibitor like BI-4659.

Troubleshooting Guide

Issue 1: Discrepancy between biochemical IC50 and cellular EC50 values.

• Possible Cause: This is a common observation. Factors such as cell membrane permeability, intracellular ATP concentrations (which are much higher than in biochemical assays), and compound binding to plasma proteins in the cell culture medium can all lead to a rightward shift in potency in cellular assays.[6]

• Troubleshooting Steps:

  • Confirm Compound Stability: Ensure BI-4659 is stable in your cell culture media for the duration of the experiment.

  • Evaluate Permeability: If results are consistently poor, consider the cell line's characteristics and the compound's physicochemical properties.

  • Use Appropriate Controls: Always run a positive control (a known ALK5 inhibitor) and a negative control (BI-4101) to ensure the assay is performing as expected.

Issue 2: Unexpected cellular phenotype or off-target effects observed.

• Possible Cause: The kinase selectivity panel for BI-4659 shows inhibition of several other kinases, including LCK, FGR, and BLK.[1][2][3] If your experimental system expresses these kinases, the observed phenotype might be due to off-target inhibition.

• Troubleshooting Steps:

  • Review the Selectivity Panel: Cross-reference the list of inhibited kinases with the known expression profile of your cell line.

  • Use a Structurally Different Inhibitor: Confirm the phenotype using a structurally unrelated ALK5 inhibitor.[4] If the phenotype persists, it is more likely an on-target effect.

  • Perform Rescue Experiments: If possible, transfect cells with a drug-resistant mutant of ALK5 to see if this rescues the on-target effects.[7]

  • Dose-Response Analysis: On-target effects should occur at concentrations consistent with the EC50 for ALK5 inhibition, while off-target effects may only appear at higher concentrations.[4]

Issue 3: High levels of cytotoxicity at effective concentrations.

• Possible Cause: Cytotoxicity could be an on-target effect (i.e., ALK5 inhibition is toxic to the cells) or an off-target effect.

• Troubleshooting Steps:

  • Determine Lowest Effective Concentration: Perform a careful dose-response curve to find the minimum concentration of BI-4659 that gives the desired biological effect.

  • Test in Multiple Cell Lines: Compare the cytotoxic effects across different cell lines to distinguish between general and cell-specific toxicity.[7]

  • Check Vehicle Toxicity: Ensure that the solvent (e.g., DMSO) is not causing toxicity at the concentrations used.

Issue 4: Inconsistent or non-reproducible results in the p-SMAD Western blot.

• Possible Cause: Variability in cell culture conditions, treatment times, or the immunoblotting procedure itself can lead to inconsistent results.

• Troubleshooting Steps:

  • Standardize Protocols: Ensure consistent cell passage numbers, seeding densities, and treatment durations.

  • Optimize Antibody Concentrations: Titrate primary and secondary antibodies to achieve a good signal-to-noise ratio.

  • Include Proper Controls: Always include an unstimulated control, a TGF-β stimulated control (vehicle-treated), and a positive inhibitor control in every experiment.

  • Normalize to Total Protein: Always normalize the phospho-SMAD signal to the total SMAD signal to account for any variations in protein loading.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. benchchem.com [benchchem.com]
• 5. biorxiv.org [biorxiv.org]
• 6. reactionbiology.com [reactionbiology.com]
• 7. benchchem.com [benchchem.com]

BI-4659 inconsistent results in vitro

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using the ALK5 inhibitor, BI-4659. Our aim is to help you address potential inconsistencies in your in vitro experiments and achieve reliable, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is BI-4659 and what is its primary mechanism of action?

A1: BI-4659 is a potent and selective small molecule inhibitor of the Transforming Growth Factor-β (TGF-β) type I receptor, also known as Activin Receptor-Like Kinase 5 (ALK5).[1][2] Its primary mechanism of action is to block the kinase activity of ALK5, thereby inhibiting the downstream phosphorylation of Smad2 and Smad3, key mediators of TGF-β signaling.[1][3]

Q2: What are the expected in vitro potencies of BI-4659?

A2: BI-4659 exhibits a biochemical IC50 of 19 nM against ALK5.[1][2] In cellular assays, it has been shown to block the phosphorylation of Smad2/3 in HaCaT cells with an EC50 of 185 nM.[1]

Q3: Is there a recommended negative control for experiments with BI-4659?

A3: Yes, BI-4101 is the recommended negative control for BI-4659. It is structurally related to BI-4659 but is inactive against ALK5 (IC50 > 50 µM), making it suitable for distinguishing on-target from off-target effects.[1]

Q4: What is the recommended solvent and storage for BI-4659 stock solutions?

A4: It is recommended to prepare high-concentration stock solutions of BI-4659 in an organic solvent such as DMSO. For long-term storage, it is advisable to store the solid compound and stock solutions at -20°C in tightly sealed containers to prevent degradation.[4] When preparing for an experiment, allow the vial to come to room temperature before opening to avoid condensation.

Q5: What are the known off-target effects of BI-4659?

A5: While BI-4659 is a selective ALK5 inhibitor, it has been shown to have some cross-reactivity with other kinases at higher concentrations. A screening against a panel of 232 kinases showed no inhibition of 218 kinases at 2 µM. However, some kinases showed significant inhibition at 0.2 µM.[1] For a detailed list of cross-reactive kinases, please refer to the data table below.

Troubleshooting Guide: Inconsistent In Vitro Results

Users may occasionally experience variability in their results when using BI-4659. This guide provides a structured approach to troubleshooting common issues.

Issue 1: Lower than expected potency or complete lack of activity.

Possible Cause 1: Compound Precipitation

BI-4659 has pH-dependent solubility. It is poorly soluble at neutral pH (2 µg/mL at pH 6.8) but more soluble at acidic pH (84 µg/mL at pH 4 and 71 µg/mL at pH 2).[1][2] Diluting a high-concentration DMSO stock directly into cell culture medium (typically at pH ~7.4) can cause the compound to precipitate, leading to a lower effective concentration.

• Solution:

  • Visually inspect your diluted solutions and cell culture plates for any signs of precipitation.

  • Perform serial dilutions of your DMSO stock in the cell culture medium to determine the solubility limit.

  • Consider using a lower final concentration of BI-4659.

  • Gentle warming of the solution in a 37°C water bath may aid dissolution, but use with caution to avoid compound degradation.[5]

Possible Cause 2: Compound Degradation

Improper storage or handling of BI-4659 can lead to its degradation and loss of activity.

• Solution:

  • Ensure that both the solid compound and DMSO stock solutions are stored at -20°C.

  • Avoid repeated freeze-thaw cycles of the stock solution by preparing single-use aliquots.

  • Use a fresh stock of high-quality, anhydrous DMSO to prepare your solutions, as moisture can accelerate degradation.[4]

Possible Cause 3: Cell Line-Specific Responses

The cellular context can significantly influence the response to ALK5 inhibition. Different cell lines may have varying levels of ALK5 expression, downstream signaling components, or activity of compensatory pathways.

• Solution:

  • Confirm the expression of ALK5 and its downstream targets (Smad2/3) in your cell line of interest.

  • Be aware that some cell types may utilize alternative TGF-β receptors like ALK1, which can have opposing effects on cellular processes.

  • Consider the dual role of TGF-β signaling, which can be tumor-suppressive in normal cells but pro-tumorigenic in cancer cells. This can lead to different phenotypic outcomes depending on the cellular background.

Issue 2: Variability in Smad2/3 Phosphorylation Readout.

Possible Cause 1: Suboptimal Western Blot Protocol

Detecting changes in phosphorylated proteins requires careful optimization of the Western blot protocol.

• Solution:

  • Sample Preparation: Always use fresh lysis buffer containing protease and phosphatase inhibitors to prevent dephosphorylation of your target proteins.[6] Sonication of the cell lysate can help in recovering nuclear-localized phospho-Smad2/3.[7]

  • Blocking: Avoid using milk as a blocking agent, as it contains casein, a phosphoprotein that can increase background. Use 5% Bovine Serum Albumin (BSA) in TBST instead.[6]

  • Antibodies: Ensure you are using antibodies validated for the detection of phosphorylated Smad2/3. Be aware that some general Smad2/3 antibodies may have different affinities for Smad2 and Smad3.[8]

  • Loading: Load a sufficient amount of total protein (20-30 µg for cell lysates) to detect the phosphorylated target.[7][9]

Possible Cause 2: Inconsistent TGF-β Stimulation

The timing and concentration of TGF-β stimulation are critical for observing a robust and reproducible induction of Smad2/3 phosphorylation.

• Solution:

  • Optimize the concentration and duration of TGF-β treatment for your specific cell line. A typical starting point is 2-10 ng/mL of TGF-β1 for 30-60 minutes.[9]

  • Serum-starve the cells for 4-6 hours before treatment to reduce basal signaling.[9]

Issue 3: Unexpected Phenotypic Effects.

Possible Cause 1: Off-Target Kinase Inhibition

At higher concentrations, BI-4659 may inhibit other kinases, leading to unexpected biological effects.

• Solution:

  • Use the lowest effective concentration of BI-4659 that gives you the desired on-target effect.

  • Always include the negative control, BI-4101, in your experiments to differentiate between ALK5-mediated and off-target effects.

  • Refer to the kinase selectivity data to see if any of the known cross-reactive kinases could be responsible for the observed phenotype.

Quantitative Data Summary

Table 1: In Vitro Activity of BI-4659 and Negative Control BI-4101

Parameter	BI-4659	BI-4101 (Negative Control)	Reference
ALK5 Inhibition (IC50)	19 nM	> 50,000 nM	[1][2]
Smad2/3 Phosphorylation Inhibition in HaCaT cells (EC50)	185 nM	Not Determined	[1][2]

Table 2: Solubility Profile of BI-4659

pH	Solubility (µg/mL)	Reference
2	71	[1][2]
4	84	[1][2]
6.8	2	[1][2]

Table 3: Kinase Selectivity Profile of BI-4659 (% Inhibition at 0.2 µM)

Kinase	% Inhibition	Reference
ABL1	67	[1]
BLK	85	[1]
CSF1R (FMS)	82	[1]
FGR	91	[1]
FLT3	66	[1]
FYN	74	[1]
LCK	100	[1]
LYN A	79	[1]
LYN	78	[1]
MAP4K5 (KHS1)	77	[1]
MELK	80	[1]
NTRK3 (TRKC)	78	[1]
RET	79	[1]
SNF1LK2	96	[1]
YES1	90	[1]

Experimental Protocols

Protocol 1: Western Blot for Phosphorylated Smad2 (pSmad2)

This protocol is adapted for HaCaT cells and is a key assay to confirm the on-target activity of BI-4659.

• Cell Culture and Treatment:

  • Seed HaCaT cells in 6-well plates and grow to 70-80% confluency.

  • Serum-starve the cells for 4-6 hours prior to treatment.[9]

  • Pre-treat cells with a dose-range of BI-4659 (e.g., 10 nM, 100 nM, 1 µM) or vehicle control (DMSO) for 1-2 hours.

  • Stimulate the cells with TGF-β1 (typically 2-10 ng/mL) for 30-60 minutes.[9]

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with fresh protease and phosphatase inhibitors.[9]

  • Scrape the cells, collect the lysate, and sonicate briefly.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant and determine protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load 20-30 µg of protein per lane on an 8-10% SDS-PAGE gel.[9]

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.[6]

  • Incubate the membrane with primary antibodies against pSmad2 (Ser465/467) and total Smad2/3 overnight at 4°C. A loading control such as β-actin or GAPDH should also be probed.

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Visualize bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations

Caption: TGF-β signaling pathway and the inhibitory action of BI-4659 on ALK5.

Caption: Troubleshooting workflow for inconsistent in vitro results with BI-4659.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting | Bio-Techne [bio-techne.com]
• 7. How should I prepare my samples to detect phospho-Smad2/3? | Cell Signaling Technology [cellsignal.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

mitigating BI-4659 cytotoxicity in cell lines

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address potential issues when working with the ALK5 inhibitor, BI-4659. The information is designed to help mitigate confounding effects that may be observed during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for BI-4659?

BI-4659 is a potent and selective inhibitor of the Transforming Growth Factor-β (TGF-β) type I receptor, also known as Activin Receptor-Like Kinase 5 (ALK5).[1][2][3] It functions by blocking the kinase activity of ALK5, thereby preventing the phosphorylation of its downstream targets, SMAD2 and SMAD3.[1][2][3] This inhibition effectively blocks the canonical TGF-β signaling pathway.

Q2: I am observing a decrease in cell viability in my experiments with BI-4659. Is this expected?

While BI-4659 is designed to be a selective inhibitor of ALK5, high concentrations or prolonged exposure may lead to off-target effects or interfere with cellular processes, potentially resulting in decreased cell viability. The TGF-β pathway itself is involved in complex cellular processes, including apoptosis and cell proliferation, and its inhibition can have varied effects depending on the cell type and context.[2][3] It is crucial to determine the optimal concentration and duration of treatment for your specific cell line.

Q3: What are the known off-target effects of BI-4659?

BI-4659 has been shown to be highly selective for ALK5. However, at higher concentrations, it can inhibit other kinases. A screening of 232 kinases at a concentration of 2 µM showed no significant inhibition for 218 of them.[1][3] The cross-reactive kinases at a concentration of 0.2 µM are listed in the data table below. Researchers should be aware of these potential off-targets when interpreting experimental results.

Q4: How can I differentiate between on-target ALK5 inhibition and potential off-target cytotoxic effects?

To distinguish between the intended effects of ALK5 inhibition and other effects, consider the following:

• Dose-response curve: Determine the EC50 for SMAD2/3 phosphorylation inhibition and the IC50 for any observed decrease in cell viability. A significant separation between these two values suggests that the viability effects may be occurring at concentrations above what is needed for ALK5 inhibition.

• Negative control: Use the structurally related but inactive compound BI-4101 as a negative control in your experiments.[1] This can help determine if the observed effects are specific to ALK5 inhibition.

• Rescue experiments: If possible, try to rescue the phenotype by activating downstream components of the TGF-β pathway.

• Alternative inhibitors: Compare the effects of BI-4659 with other known ALK5 inhibitors to see if the observed phenotype is consistent across different chemical scaffolds.[3][4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High background cell death in control and treated groups	Cell line health is suboptimal.	Ensure cells are healthy, within a low passage number, and free of contamination. Culture cells to the recommended density before starting the experiment.
Precipitation of BI-4659 in culture medium	Poor solubility of the compound at the working concentration. BI-4659 has low aqueous solubility at neutral pH.[1][2]	Prepare fresh stock solutions in an appropriate solvent (e.g., DMSO). When diluting into aqueous media, ensure thorough mixing and do not exceed the recommended final solvent concentration. Consider using media with lower pH if compatible with your cell line.
Inconsistent results between experiments	Variability in experimental setup.	Standardize all experimental parameters, including cell seeding density, treatment duration, and reagent concentrations. Ensure consistent incubation times and conditions.
No observable effect of BI-4659 on SMAD phosphorylation	Incorrect concentration, inactive compound, or issues with the downstream assay.	Verify the concentration of your BI-4659 stock. Use a fresh aliquot of the compound. Confirm the functionality of your antibodies and reagents for western blotting or other downstream analyses.
Decreased cell viability at expected effective concentrations	Off-target effects or high sensitivity of the cell line to ALK5 inhibition.	Perform a dose-response experiment to find the lowest effective concentration that inhibits SMAD phosphorylation without significantly impacting viability. Screen a panel of cell lines to identify those with a better therapeutic window.

Quantitative Data Summary

Table 1: In Vitro Activity of BI-4659

Parameter	Value	Cell Line	Reference
ALK5 Inhibition (IC50)	19 nM	-	[1][2][3]
SMAD2/3 Phosphorylation Inhibition (EC50)	185 nM	HaCaT	[1][2]

Table 2: Selectivity Profile of BI-4659

Kinase	% Inhibition at 0.2 µM
LCK	100
SNF1LK2	96
FGR	91
YES1	90
BLK	85
CSF1R (FMS)	82
MELK	80
LYN A	79
LYN	78
NTRK3 (TRKC)	78
RET	79
MAP4K5 (KHS1)	77
FYN	74
ABL1	67
FLT3	66
Data from a screen of 232 kinases. Kinases with >60% inhibition at 0.2 µM are shown.[1][3]

Experimental Protocols

Protocol: Assessing Cell Viability in Response to BI-4659 Treatment

This protocol provides a general framework for determining the effect of BI-4659 on the viability of a chosen cell line using a commercially available assay kit (e.g., MTT, MTS, or a luminescence-based ATP assay).

Materials:

• Adherent or suspension cell line of interest

• Complete cell culture medium

• BI-4659

• Negative control compound (BI-4101)

• Vehicle control (e.g., DMSO)

• 96-well clear or opaque-walled tissue culture plates

• Cell viability assay reagent

• Plate reader

Procedure:

• Cell Seeding:

  • For adherent cells, seed at a density that will ensure they are in the exponential growth phase at the end of the experiment.

  • For suspension cells, seed at a recommended density for 96-well plate assays.

  • Incubate overnight to allow for attachment (for adherent cells) and recovery.

• Compound Preparation:

  • Prepare a stock solution of BI-4659 and the negative control in the appropriate solvent.

  • Create a serial dilution of the compounds in complete culture medium to achieve the desired final concentrations. Ensure the final solvent concentration is consistent across all wells and does not exceed a level that is toxic to the cells (typically <0.5%).

• Treatment:

  • Carefully remove the medium from the wells (for adherent cells) and replace it with the medium containing the different concentrations of BI-4659, negative control, or vehicle control.

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, 72 hours).

• Cell Viability Assay:

  • Following the incubation period, perform the cell viability assay according to the manufacturer's instructions.

  • This typically involves adding the assay reagent to each well and incubating for a specified period.

• Data Acquisition and Analysis:

  • Measure the absorbance or luminescence using a plate reader at the appropriate wavelength.

  • Subtract the background reading (from wells with medium only).

  • Normalize the data to the vehicle-treated control wells to determine the percentage of cell viability.

  • Plot the percentage of viability against the log of the compound concentration to generate a dose-response curve and calculate the IC50 value for cell viability.

Visualizations

Caption: Canonical TGF-β signaling pathway and the inhibitory action of BI-4659 on ALK5.

Caption: A logical workflow for troubleshooting unexpected decreases in cell viability when using BI-4659.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. opnme.com [opnme.com]
• 4. biorxiv.org [biorxiv.org]

BI-4659 precipitation in aqueous solution

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the precipitation of BI-4659 in aqueous solutions during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: I am observing precipitation after dissolving BI-4659 in my aqueous buffer. What is the cause?

A1: BI-4659 exhibits pH-dependent solubility. Precipitation is likely to occur if the pH of your aqueous solution is near neutral or alkaline. The solubility of BI-4659 is significantly lower at pH 6.8 (2 µg/mL) compared to acidic conditions (84 µg/mL at pH 4 and 71 µg/mL at pH 2).[1][2]

Q2: What is the recommended solvent for preparing a stock solution of BI-4659?

A2: For preparing a high-concentration stock solution, it is advisable to use an organic solvent such as dimethyl sulfoxide (DMSO). This can then be diluted into your aqueous experimental buffer.

Q3: How can I avoid precipitation when diluting my BI-4659 stock solution into an aqueous buffer?

A3: To avoid precipitation upon dilution, ensure that the final concentration of BI-4659 in your aqueous buffer is below its solubility limit at the specific pH of your buffer. For experiments in physiological buffers (typically around pH 7.4), the final concentration should be kept very low. Consider adjusting the pH of your final solution if your experimental design allows.

Q4: My experiment requires a near-neutral pH. How can I increase the solubility of BI-4659 in my buffer?

A4: If you must work at a near-neutral pH, you may need to use a formulation approach to increase the solubility of BI-4659. This could involve the use of co-solvents or other excipients. However, it is crucial to first test the compatibility of any additives with your specific assay to avoid experimental artifacts.

Q5: Is BI-4659 suitable for in vivo studies?

A5: BI-4659 is not recommended for in vivo experiments. This is due to its very high clearance observed in rats, which would make it difficult to achieve and maintain effective concentrations in vivo.[3]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Precipitation upon addition to aqueous buffer	The concentration of BI-4659 exceeds its solubility at the buffer's pH.	1. Lower the final concentration of BI-4659.2. If possible, lower the pH of the buffer.3. Prepare a higher-concentration stock in DMSO and use a smaller volume for dilution.
Cloudiness or precipitate forms over time	The compound is slowly precipitating out of a supersaturated solution.	1. Ensure the solution is well-mixed upon dilution.2. Prepare fresh dilutions immediately before use.3. Check for any temperature fluctuations that might affect solubility.
Inconsistent experimental results	Precipitation of the compound is leading to variable effective concentrations.	1. Visually inspect for any signs of precipitation before each experiment.2. Centrifuge and filter the solution to remove any undissolved particles.3. Re-evaluate the preparation method to ensure complete dissolution.

Physicochemical and Solubility Data

The following table summarizes the key physicochemical and solubility properties of BI-4659.

Parameter	Value	Reference
Molecular Weight	440.55 g/mol	[4]
Solubility at pH 6.8	2 µg/mL	[1][2]
Solubility at pH 4	84 µg/mL	[1][2]
Solubility at pH 2	71 µg/mL	[1][2]
logD at pH 2	0.7	[1]
logD at pH 11	3.1	[1]

Experimental Protocols

Protocol: Aqueous Solubility Assessment of BI-4659

This protocol outlines a method to determine the kinetic solubility of BI-4659 in an aqueous buffer of choice.

Materials:

• BI-4659

• Dimethyl sulfoxide (DMSO)

• Aqueous buffer of interest (e.g., Phosphate Buffered Saline, pH 7.4)

• 96-well microplate (non-binding surface recommended)

• Plate shaker

• Plate reader capable of measuring turbidity (e.g., at 620 nm) or a method for concentration analysis (e.g., HPLC-UV)

• Pipettes and tips

Procedure:

• Prepare a high-concentration stock solution of BI-4659 in DMSO (e.g., 10 mM).

• Serially dilute the BI-4659 stock solution in DMSO to create a range of concentrations.

• Transfer a small, equal volume of each DMSO concentration (and a DMSO-only control) to the wells of the 96-well plate.

• Add the aqueous buffer to each well to achieve the final desired concentrations of BI-4659. The final DMSO concentration should be kept constant and low (e.g., 1-2%) across all wells.

• Seal the plate and incubate at a controlled temperature (e.g., 25°C or 37°C) with shaking for a defined period (e.g., 2 to 24 hours).

• Measure the turbidity of each well using a plate reader at a wavelength of 620 nm. An increase in absorbance indicates precipitation.

• Alternatively, to determine the concentration of the soluble compound, centrifuge the plate to pellet any precipitate and carefully collect the supernatant for analysis by a suitable method like HPLC-UV.

• The highest concentration that does not show a significant increase in turbidity or where the measured soluble concentration plateaus is considered the kinetic solubility.

Visualizations

Caption: Experimental workflow for determining the kinetic solubility of BI-4659.

BI-4659 is an inhibitor of the Transforming Growth Factor β (TGFβ) receptor I (TGFβRI), also known as Activin Receptor-Like Kinase 5 (ALK5).[1][3] The inhibition of ALK5 blocks the phosphorylation of downstream proteins SMAD2 and SMAD3, which are key mediators of TGFβ signaling.[1][2] This signaling pathway is involved in various cellular processes.[3]

Caption: Simplified signaling pathway of TGFβ and the inhibitory action of BI-4659.

References

• 1. opnme.com [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. medkoo.com [medkoo.com]

BI-4659 Dose-Response Curve Optimization: A Technical Support Resource

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing BI-4659 in dose-response experiments. The information is tailored for researchers, scientists, and drug development professionals to optimize their experimental outcomes.

Troubleshooting Guides

This section addresses common issues that may arise during in vitro experiments with BI-4659.

Question: Why am I observing a shallow or flat dose-response curve with BI-4659?

Answer: A shallow dose-response curve, where a large change in compound concentration results in a small change in response, can be indicative of several factors.[1] Consider the following possibilities:

• Incorrect ATP Concentration in Kinase Assays: BI-4659 is an ATP-competitive inhibitor. If the ATP concentration in your biochemical assay is too high, it will compete with BI-4659 for binding to ALK5, leading to a decrease in apparent potency and a shallow curve. It is often recommended to perform kinase assays at the ATP Kₘ value to ensure sensitivity to competitive inhibitors.[2]

• Cell-Based Assay Conditions: In cell-based assays, factors such as high cell density or prolonged incubation times can lead to cellular stress and altered signaling pathways, potentially masking the inhibitory effect of BI-4659.[3]

• Compound Solubility: BI-4659 has low aqueous solubility at neutral pH.[4] If the compound precipitates in your assay medium, the effective concentration will be lower than expected, resulting in a flattened curve. Ensure complete solubilization of your stock solution and check for precipitation at the final assay concentrations.

• Off-Target Effects: While BI-4659 is selective, it can interact with other kinases at higher concentrations.[4][5] These off-target effects might counteract the primary inhibition of ALK5, leading to a complex dose-response relationship.

Question: What could be the reason for high variability between my experimental replicates?

Answer: High variability in in vitro assays can obscure the true effect of the compound and lead to unreliable data.[6] Common sources of variability include:

• Inconsistent Cell Seeding: Uneven cell numbers across wells is a major contributor to variability in cell-based assays. Ensure your cell suspension is homogenous before and during plating.[6][7]

• Pipetting Errors: Inaccurate or inconsistent pipetting of BI-4659, reagents, or cells can introduce significant errors. Regularly calibrate your pipettes and use consistent pipetting techniques.[8]

• Edge Effects: Wells on the perimeter of a microplate are prone to evaporation, which can alter the concentration of media components and affect cell health and compound activity.[6] It is advisable to fill the outer wells with sterile PBS or media and not use them for experimental data points.[6]

• Reagent Preparation: Inconsistent preparation of reagents, such as antibodies or substrates, can lead to well-to-well variations.[8]

Question: I am not observing any inhibition of ALK5 with BI-4659. What should I check?

Answer: If BI-4659 does not show any inhibitory activity in your assay, consider these troubleshooting steps:

• Compound Integrity: Ensure the integrity of your BI-4659 stock. Improper storage or multiple freeze-thaw cycles can lead to compound degradation.

• Assay Sensitivity: Your assay may not be sensitive enough to detect inhibition. Optimize the concentrations of your enzyme, substrate, and other reagents to ensure a robust signal window.[9]

• Incorrect Assay Conditions: Verify that the buffer conditions, pH, and temperature are optimal for ALK5 activity.[10]

• Use of a Positive Control: Include a known ALK5 inhibitor as a positive control to validate that the assay is performing as expected.

• In vitro vs. In vivo Discrepancy: If you have previously observed effects in a cellular context but not in a biochemical assay, remember that some inhibitors require a cellular environment for their activity.[11] However, BI-4659 is designed for in vitro use.[4][12]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of BI-4659?

A1: BI-4659 is a potent and selective inhibitor of the Transforming Growth Factor-β (TGF-β) receptor I, also known as Activin Receptor-Like Kinase 5 (ALK5).[4][12] By inhibiting ALK5, BI-4659 blocks the phosphorylation of downstream signaling molecules Smad2 and Smad3, thereby inhibiting the canonical TGF-β signaling pathway.[4][5][12]

Q2: What are the recommended in vitro assays for BI-4659?

A2: The inhibitory activity of BI-4659 can be assessed using both biochemical and cell-based assays. A common biochemical assay is a kinase activity assay, such as the Kinase-Glo® assay, to determine the IC50 value against recombinant ALK5.[5][12] For a cellular context, an assay measuring the inhibition of Smad2 and Smad3 phosphorylation in a cell line like HaCaT is recommended to determine the EC50 value.[4][5]

Q3: Is there a recommended negative control for BI-4659?

A3: Yes, BI-4101 is a structurally related compound that shows no inhibition of ALK5 (IC50 > 50 µM) and is a suitable negative control for in vitro experiments with BI-4659.[12]

Q4: What are the known IC50 and EC50 values for BI-4659?

A4: BI-4659 has an IC50 of 19 nM for ALK5 in biochemical assays and an EC50 of 185 nM for the inhibition of Smad2/3 phosphorylation in HaCaT cells.[4][5][12]

Q5: Can BI-4659 be used for in vivo experiments?

A5: No, BI-4659 is not suitable for in vivo studies due to its very high clearance observed in rats.[4][12]

Quantitative Data Summary

The following tables summarize the key in vitro activity and physicochemical properties of BI-4659 and its negative control, BI-4101.

Table 1: In Vitro Activity

Compound	Target	Assay	IC50 / EC50 (nM)
BI-4659	ALK5 (TGFβR1)	Kinase Glow Assay	19[4][5][12]
Smad2/3 Phosphorylation	HaCaT Cells	185[4][5][12]
BI-4101	ALK5 (TGFβR1)	Kinase Glow Assay	>50,000[5][12]

Table 2: Physicochemical Properties of BI-4659

Property	Value
Molecular Weight (Da)	440.5[5]
Solubility @ pH 6.8 (µg/ml)	2[4][5]
Solubility @ pH 4 (µg/ml)	84[4][5]
Solubility @ pH 2 (µg/ml)	71[4][5]

Experimental Protocols

Protocol 1: In Vitro ALK5 Kinase Assay (Luminescent)

This protocol is a generalized procedure for determining the IC50 of BI-4659 against ALK5 using a luminescent kinase assay format.

• Reagent Preparation:

  • Prepare a stock solution of BI-4659 in 100% DMSO.

  • Prepare a serial dilution of BI-4659 in assay buffer. The final DMSO concentration in the assay should be kept below 1%.

  • Prepare a solution of recombinant human ALK5 enzyme in assay buffer.

  • Prepare a solution of a suitable substrate (e.g., a generic kinase substrate peptide) and ATP in assay buffer. The ATP concentration should be at or near the Kₘ for ALK5.

• Assay Procedure:

  • Add the BI-4659 dilutions to the wells of a microplate.

  • Add the ALK5 enzyme solution to each well.

  • Incubate for a pre-determined time at room temperature to allow for compound binding.

  • Initiate the kinase reaction by adding the substrate/ATP mixture.

  • Incubate the reaction for an optimized duration at room temperature.

  • Stop the reaction and detect the remaining ATP using a luminescent detection reagent (e.g., Kinase-Glo®).

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Normalize the data to the vehicle control (0% inhibition) and a no-enzyme control (100% inhibition).

  • Plot the percent inhibition against the log of the BI-4659 concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.[13]

Protocol 2: Cell-Based Smad2/3 Phosphorylation Assay

This protocol describes a method to measure the EC50 of BI-4659 by quantifying the inhibition of TGF-β-induced Smad2/3 phosphorylation in HaCaT cells.

• Cell Culture and Plating:

  • Culture HaCaT cells in appropriate media.

  • Seed the cells in a 96-well plate at a density that will result in a sub-confluent monolayer at the time of the assay.

• Compound Treatment:

  • Prepare a serial dilution of BI-4659 in cell culture medium.

  • Starve the cells in low-serum medium for a few hours before treatment.

  • Add the BI-4659 dilutions to the cells and incubate for a pre-determined time (e.g., 1-2 hours).

• Stimulation and Lysis:

  • Stimulate the cells with a pre-determined concentration of TGF-β1 for a short period (e.g., 30-60 minutes) to induce Smad2/3 phosphorylation.

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Detection (e.g., In-Cell Western):

  • Fix and permeabilize the cells in the plate.

  • Incubate with a primary antibody specific for phospho-Smad2/3.

  • Incubate with a fluorescently labeled secondary antibody.

  • Image the plate using a fluorescent plate reader.

• Data Analysis:

  • Normalize the phospho-Smad2/3 signal to a total protein stain or a housekeeping protein.

  • Calculate the percent inhibition relative to the TGF-β1-stimulated control.

  • Plot the percent inhibition against the log of the BI-4659 concentration and fit the data to determine the EC50 value.

Visualizations

Caption: TGF-β signaling pathway and the inhibitory action of BI-4659 on ALK5.

Caption: Experimental workflow for BI-4659 dose-response curve optimization.

References

• 1. brainly.com [brainly.com]
• 2. benchchem.com [benchchem.com]
• 3. promegaconnections.com [promegaconnections.com]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. f1000research-files.f1000.com [f1000research-files.f1000.com]
• 8. arp1.com [arp1.com]
• 9. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. ch.promega.com [ch.promega.com]
• 13. smart.dhgate.com [smart.dhgate.com]

Technical Support Center: Investigating Off-Target Effects of BI-4659 on LCK and FGR

This technical support guide is designed for researchers, scientists, and drug development professionals investigating the off-target effects of the ALK5 inhibitor, BI-4659, specifically on the tyrosine kinases LCK and FGR.

Quantitative Data Summary

BI-4659 is a potent inhibitor of ALK5 (TGFβR1) with an IC50 of 19 nM.[1][2][3] While it shows good selectivity across a broad kinase panel, significant cross-reactivity with several kinases, including LCK and FGR, has been observed.[1][2][3] The following table summarizes the available quantitative data on the off-target effects of BI-4659 on LCK and FGR.

Kinase	BI-4659 Concentration (µM)	Percent Inhibition (%)	Primary Target (for comparison)	IC50 (nM)
LCK	0.2	100	ALK5	19
FGR	0.2	91	ALK5	19

Data sourced from kinase panel screening of BI-4659.[1][2][3]

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental investigation of BI-4659's off-target effects.

Question: Why am I observing a significant cellular phenotype that is inconsistent with ALK5 inhibition when using BI-4659?

Answer: This could be due to the off-target effects of BI-4659, particularly on kinases like LCK and FGR which are involved in crucial cellular signaling pathways.[4][5][6][7]

• Troubleshooting Steps:

  • Validate Off-Target Inhibition: Perform direct kinase assays with purified LCK and FGR enzymes to determine the IC50 of BI-4659 for these kinases. This will confirm if the observed cellular phenotype correlates with the inhibition of these off-target kinases.

  • Use a Structurally Unrelated ALK5 Inhibitor: Compare the cellular effects of BI-4659 with another potent and selective ALK5 inhibitor that has a different off-target profile. If the phenotype persists with the alternative inhibitor, it is more likely to be an on-target effect of ALK5 inhibition.

  • Rescue Experiments: If you hypothesize that the phenotype is due to LCK or FGR inhibition, attempt to rescue the effect by overexpressing a drug-resistant mutant of LCK or FGR in your cell system.

  • Downstream Pathway Analysis: Analyze the phosphorylation status of known downstream substrates of LCK and FGR to see if they are affected by BI-4659 treatment. For instance, for LCK, you could examine the phosphorylation of ZAP-70.[5]

Question: My in-vitro kinase assay results for LCK/FGR inhibition by BI-4659 are not reproducible. What could be the cause?

Answer: Lack of reproducibility in kinase assays can stem from several factors.

• Troubleshooting Steps:

  • Enzyme Quality: Ensure the purity and activity of your recombinant LCK and FGR enzymes. Use a fresh batch of enzyme and run a positive control with a known inhibitor to validate its activity.

  • ATP Concentration: The inhibitory potential of ATP-competitive inhibitors like BI-4659 is sensitive to the ATP concentration in the assay. Ensure you are using a consistent ATP concentration, ideally at or near the Km value for each kinase, and report this in your methodology.

  • Assay Buffer Components: Components in your assay buffer, such as detergents or reducing agents, can affect inhibitor binding. Optimize and standardize your buffer composition.

  • Compound Solubility: BI-4659 has low aqueous solubility at neutral pH.[1] Ensure the compound is fully dissolved in your assay buffer. Consider using a small percentage of DMSO and vortexing thoroughly. Run a vehicle control to account for any effects of the solvent.

Frequently Asked Questions (FAQs)

Q1: What is BI-4659 and what is its primary target?

A1: BI-4659 is a potent and selective inhibitor of the Transforming Growth Factor-β (TGF-β) type I receptor kinase, also known as Activin Receptor-Like Kinase 5 (ALK5).[1][2][3] It has an in-vitro IC50 of 19 nM for ALK5 and is used as a chemical probe for in-vitro studies of ALK5 signaling.[1][2][3]

Q2: What are the known off-target effects of BI-4659 on LCK and FGR?

A2: Kinase screening data has shown that BI-4659 significantly inhibits both LCK and FGR. At a concentration of 0.2 µM, BI-4659 inhibits LCK by 100% and FGR by 91%.[1][2][3]

Q3: Why is it important to consider the off-target effects of BI-4659 on LCK and FGR?

A3: LCK and FGR are critical signaling molecules in various cellular processes. LCK is a key kinase in T-cell receptor signaling and T-cell activation.[4][8][9] FGR is a member of the Src family of kinases and is involved in regulating cell migration, adhesion, and immune responses.[7][10][11] Unintended inhibition of these kinases can lead to misinterpretation of experimental results and confounding cellular phenotypes that are not related to ALK5 inhibition.

Q4: Are there any negative controls available for experiments with BI-4659?

A4: Yes, BI-4101 is a structurally related compound that shows no inhibition of ALK5 (IC50 > 50 µM) and can be used as a negative control in in-vitro experiments.[1][3]

Q5: Is BI-4659 suitable for in-vivo studies?

A5: No, BI-4659 is not recommended for in-vivo experiments due to its very high clearance observed in rats.[1][2]

Experimental Protocols

Protocol: In-Vitro Kinase Assay for LCK and FGR Inhibition by BI-4659

This protocol provides a general framework for determining the IC50 of BI-4659 against LCK and FGR using a luminescence-based kinase assay.

Materials:

• Recombinant human LCK and FGR enzymes

• Kinase substrate (e.g., a generic tyrosine kinase substrate peptide)

• ATP

• BI-4659

• Kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• Luminescence-based kinase activity detection kit (e.g., ADP-Glo™ Kinase Assay)

• White, opaque 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Compound Preparation:

  • Prepare a 10 mM stock solution of BI-4659 in 100% DMSO.

  • Create a serial dilution series of BI-4659 in kinase assay buffer. The final concentrations should typically range from 10 µM to 0.1 nM. Also, prepare a vehicle control (DMSO only).

• Assay Setup:

  • Add 5 µL of the BI-4659 serial dilutions or vehicle control to the wells of a 384-well plate.

  • Add 10 µL of a solution containing the kinase (LCK or FGR) and the substrate peptide in kinase assay buffer. The final enzyme concentration should be optimized for linear reaction kinetics.

  • Pre-incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the kinase.

• Initiate Kinase Reaction:

  • Add 10 µL of ATP solution in kinase assay buffer to each well to start the reaction. The final ATP concentration should be at or near the Km for each respective kinase.

  • Incubate the plate at 30°C for 60 minutes.

• Detection:

  • Stop the kinase reaction and measure the amount of ADP produced using a luminescence-based detection kit according to the manufacturer's instructions.

  • Briefly, this typically involves adding a reagent to stop the kinase reaction and deplete the remaining ATP, followed by the addition of a second reagent to convert ADP to ATP, which then drives a luciferase reaction.

• Data Analysis:

  • Measure the luminescence signal using a plate reader.

  • Normalize the data to the vehicle control (100% activity) and a no-enzyme control (0% activity).

  • Plot the percent inhibition versus the logarithm of the BI-4659 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Visualizations

Signaling Pathways and Experimental Workflow

Caption: LCK signaling pathway initiated by T-cell receptor (TCR) activation.

Caption: A simplified FGR signaling pathway involved in cell migration and adhesion.

Caption: Experimental workflow for identifying and validating off-target kinase inhibition.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. tandfonline.com [tandfonline.com]
• 5. grokipedia.com [grokipedia.com]
• 6. Frontiers | New insights into the Lck-NF-κB signaling pathway [frontiersin.org]
• 7. FGR Src family kinase causes signaling and phenotypic shift mimicking retinoic acid-induced differentiation of leukemic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tyrosin-protein kinase Lck - Wikipedia [en.wikipedia.org]
• 9. Beyond TCR Signaling: Emerging Functions of Lck in Cancer and Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. FGR (gene) - Wikipedia [en.wikipedia.org]
• 11. FGR | Cancer Genetics Web [cancer-genetics.org]

Reference Data & Comparative Studies

BI-4659 vs Galunisertib in vitro efficacy

A Comparative Guide to the In Vitro Efficacy of BI-4659 and Galunisertib

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro efficacy of two prominent small molecule inhibitors of the Transforming Growth Factor-beta (TGF-β) signaling pathway: BI-4659 and Galunisertib. Both compounds target the TGF-β type I receptor kinase (TGFβRI), also known as Activin Receptor-Like Kinase 5 (ALK5), a critical node in a pathway implicated in numerous diseases, including cancer and fibrosis.

This document summarizes available quantitative data from various studies, outlines detailed experimental methodologies for key assays, and visualizes the relevant biological pathway and experimental workflows to facilitate a comprehensive assessment of their performance.

Executive Summary

BI-4659 and Galunisertib are potent inhibitors of ALK5. Based on available in vitro data, BI-4659 exhibits a lower biochemical IC50 for ALK5 compared to Galunisertib. However, it is crucial to note that the presented data originates from separate studies, and a direct head-to-head comparison under identical experimental conditions has not been reported. Galunisertib has been more extensively characterized in various cellular models and has progressed to clinical trials.

Data Presentation

The following table summarizes the key in vitro efficacy parameters for BI-4659 and Galunisertib.

Parameter	BI-4659	Galunisertib (LY2157299)
Target	ALK5 (TGFβRI)	TGF-β Receptor I Kinase (TGFβRI/ALK5)
Biochemical IC50	19 nM (ALK5)[1][2][3][4][5]	~51 nM (TGF-βR-I kinase domain autophosphorylation)[6]
Cellular pSMAD2/3 Inhibition	EC50 = 185 nM (in HaCaT cells)[1][2][3][5]	IC50 = 1.765 µM (in 4T1-LP cells), 0.8941 µM (in EMT6-LM2 cells)[7]
Selectivity	Good selectivity against a broad panel of kinases.[1][2] Off-targets identified include ABL1, BLK, CSF1R, FGR, FLT3, FYN, LCK, LYN A, LYN, MAP4K5, MELK, NTRK3, RET, SNF1LK2, YES1.[1][2][3][5]	Highly selective for TGFβRI.[7] Also inhibits other related kinases such as TGFβRII and ALK4 at sub-micromolar concentrations.[7]
Suitability for in vivo studies	Not suited due to very high clearance in rats.[1][2]	Has been used in preclinical animal models and advanced to clinical trials.[8][9][10]

Note: IC50 and EC50 values are highly dependent on the specific assay conditions (e.g., ATP concentration in biochemical assays, cell type, stimulus concentration, and incubation time in cellular assays). The data presented here is for comparative purposes and should be interpreted in the context of the original studies.

Signaling Pathway and Mechanism of Action

Both BI-4659 and Galunisertib are ATP-competitive inhibitors that target the kinase domain of ALK5. By binding to the ATP-binding pocket, they prevent the phosphorylation and activation of ALK5 by the TGF-β type II receptor (TGFβRII). This action blocks the subsequent phosphorylation of the downstream signaling mediators, SMAD2 and SMAD3, thereby inhibiting the canonical TGF-β signaling pathway.

Caption: Canonical TGF-β Signaling Pathway and Inhibition by BI-4659 and Galunisertib.

Experimental Protocols

Detailed methodologies for the key in vitro experiments are provided below. These represent general protocols and may be subject to modifications based on the specific cell lines and reagents used.

ALK5 (TGFβRI) Kinase Inhibition Assay (Biochemical Assay)

This assay quantifies the ability of a compound to directly inhibit the enzymatic activity of the ALK5 kinase.

Caption: General workflow for an ALK5 Kinase Inhibition Assay.

Methodology:

• Reagent Preparation:

  • Prepare a kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20).

  • Dilute recombinant active ALK5 enzyme in kinase buffer.

  • Prepare a solution of ATP, often including a radioactive isotope ([γ-33P]ATP) for detection, or for use with non-radioactive methods like ADP-Glo.

  • Prepare a suitable substrate, such as a recombinant SMAD protein (e.g., GST-SMAD2).

• Compound Preparation:

  • Prepare serial dilutions of the test inhibitor (BI-4659 or Galunisertib) in DMSO, followed by a final dilution in the kinase buffer.

• Reaction Setup:

  • In a multi-well plate, add the diluted inhibitor to the respective wells.

  • Add the ALK5 enzyme to all wells except the negative control.

  • Pre-incubate the enzyme and inhibitor for a defined period (e.g., 10-20 minutes) at room temperature.

• Kinase Reaction:

  • Initiate the reaction by adding the ATP and substrate mixture to all wells.

  • Incubate the plate at 30°C for a specified time (e.g., 30-60 minutes).

• Detection and Analysis:

  • Stop the reaction.

  • Quantify the amount of phosphorylated substrate. This can be achieved through various methods, such as:

    • Filter-binding assay: Transfer the reaction mixture to a phosphocellulose filter membrane that captures the phosphorylated substrate. After washing away unincorporated [γ-33P]ATP, the radioactivity on the filter is measured using a scintillation counter.

    • Luminescence-based assay (e.g., ADP-Glo™): This assay measures the amount of ADP produced during the kinase reaction. The luminescent signal is proportional to the kinase activity.

  • Plot the percentage of inhibition against the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

Cellular Phospho-SMAD2/3 Inhibition Assay

This cell-based assay measures the ability of a compound to inhibit the TGF-β-induced phosphorylation of SMAD2 and SMAD3 in intact cells.

Methodology:

• Cell Culture and Plating:

  • Culture a suitable cell line (e.g., HaCaT, 4T1-LP, EMT6-LM2) to approximately 80-90% confluency.

  • Seed the cells into multi-well plates and allow them to adhere overnight.

• Serum Starvation:

  • To reduce basal signaling, replace the growth medium with a serum-free or low-serum medium and incubate for 16-24 hours.

• Inhibitor Treatment:

  • Pre-treat the cells with various concentrations of BI-4659 or Galunisertib for 1-2 hours. Include a vehicle control (e.g., DMSO).

• TGF-β Stimulation:

  • Stimulate the cells with a known concentration of recombinant TGF-β1 (e.g., 1-10 ng/mL) for a short period (e.g., 30-60 minutes). Include an unstimulated control.

• Cell Lysis:

  • Wash the cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in a lysis buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of the proteins.

• Detection and Analysis:

  • Determine the protein concentration of the cell lysates.

  • Analyze the levels of phosphorylated SMAD2/3 (pSMAD2/3) and total SMAD2/3 using one of the following methods:

    • Western Blotting: Separate the proteins by SDS-PAGE, transfer them to a membrane, and probe with specific antibodies against pSMAD2/3 and total SMAD2/3.

    • ELISA: Use a sandwich ELISA kit with antibodies specific for pSMAD2/3 and total SMAD2/3.

  • Quantify the pSMAD2/3 signal and normalize it to the total SMAD2/3 signal.

  • Plot the percentage of pSMAD2/3 inhibition against the inhibitor concentration and calculate the EC50 or IC50 value.

Conclusion

Both BI-4659 and Galunisertib are potent and selective inhibitors of the ALK5 kinase, effectively blocking the canonical TGF-β signaling pathway in vitro. While BI-4659 shows high biochemical potency, its utility is limited to in vitro applications. Galunisertib, although appearing less potent in some biochemical assays, has demonstrated robust activity in cellular contexts and has been extensively evaluated in preclinical and clinical settings. The choice between these inhibitors will depend on the specific research question, with BI-4659 being a suitable tool for targeted in vitro studies and Galunisertib offering the potential for translational research. Researchers should carefully consider the differences in their reported potencies and the varying experimental conditions under which these values were obtained.

References

• 1. researchgate.net [researchgate.net]
• 2. oncotarget.com [oncotarget.com]
• 3. Preclinical assessment of galunisertib (LY2157299 monohydrate), a first-in-class transforming growth factor-β receptor type I inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pardon Our Interruption [opnme.com]
• 5. Pardon Our Interruption [opnme.com]
• 6. dovepress.com [dovepress.com]
• 7. TGF-β Signaling | Cell Signaling Technology [cellsignal.com]
• 8. TGF-β Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Clinical development of galunisertib (LY2157299 monohydrate), a small molecule inhibitor of transforming growth factor-beta signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

BI-4659 versus SB-431542 ALK5 inhibition

A Comparative Guide to ALK5 Inhibition: BI-4659 versus SB-431542

For researchers in cellular biology, oncology, and fibrosis, the selective inhibition of Activin Receptor-Like Kinase 5 (ALK5), a key component of the TGF-β signaling pathway, is of paramount importance. This guide provides a detailed, data-driven comparison of two prominent small molecule inhibitors: BI-4659 and SB-431542. We will delve into their performance in ALK5 inhibition, offering insights into their potency, selectivity, and cellular effects to aid researchers in selecting the optimal inhibitor for their experimental needs.

Data Presentation

The following tables summarize the key quantitative data for BI-4659 and SB-431542 based on available research.

Table 1: In Vitro Potency Against ALK5

Compound	Assay Type	IC50 (nM)	Reference
BI-4659	Kinase Glo Assay	19	[1][2][3][4][5]
SB-431542	Cell-free kinase assay	94	[6][7]

Table 2: Cellular Activity

Compound	Assay	Target Cells	EC50/IC50 (nM)	Reference
BI-4659	Inhibition of SMAD2/SMAD3 phosphorylation	HaCaT cells	185	[1][2][3][4][5]
SB-431542	Inhibition of TGF-β1-induced collagen Iα1 mRNA	A498 cells	60
SB-431542	Inhibition of TGF-β1-induced PAI-1 mRNA	A498 cells	50
SB-431542	Inhibition of TGF-β1-induced fibronectin mRNA	A498 cells	62
SB-431542	Inhibition of TGF-β1-induced fibronectin protein	A498 cells	22

Table 3: Kinase Selectivity Profile

Compound	Target Kinases	Notes	Reference
BI-4659	ALK5	Highly selective. No inhibition of 218/232 kinases at 2 µM. Some cross-reactivity at 0.2 µM with kinases such as ABL1, BLK, CSF1R, FGR, FLT3, FYN, LCK, LYN, MAP4K5, MELK, NTRK3, RET, SNF1LK2, and YES1.	[1][2][3][4]
SB-431542	ALK4, ALK5, ALK7	Selective for ALK4/5/7. No significant activity against BMP receptors (ALK1, ALK2, ALK3, ALK6) or other kinase pathways like ERK, JNK, and p38 MAP kinase.	[6][8]

Experimental Protocols

Below are detailed methodologies for the key experiments cited in this guide. It is important to note that the data for BI-4659 and SB-431542 may have been generated in different laboratories and under slightly different conditions.

Protocol 1: ALK5 Inhibition Assay (Biochemical)

This protocol is a general representation of a luminescent kinase assay, such as the Kinase-Glo™ assay, used to determine the IC50 value of an inhibitor against purified ALK5 enzyme.

Objective: To measure the half-maximal inhibitory concentration (IC50) of a test compound against ALK5 kinase activity.

Materials:

• Recombinant human ALK5 kinase domain

• Kinase substrate (e.g., a generic peptide substrate for ALK5)

• ATP

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• Test compounds (BI-4659 or SB-431542) dissolved in DMSO

• Kinase-Glo™ Luminescent Kinase Assay Reagent

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Prepare serial dilutions of the test compounds in DMSO. Further dilute in kinase assay buffer to the desired final concentrations.

• In a multi-well plate, add the kinase, substrate, and test compound dilutions.

• Initiate the kinase reaction by adding ATP. The final reaction volume is typically 25-50 µL.

• Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).

• Stop the reaction and detect the remaining ATP by adding an equal volume of Kinase-Glo™ reagent.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure luminescence using a plate-reading luminometer.

• The luminescent signal is inversely proportional to the kinase activity. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cellular SMAD2/3 Phosphorylation Assay (Western Blot)

This protocol outlines a general method to assess the ability of an inhibitor to block TGF-β-induced phosphorylation of SMAD2 and SMAD3 in a cellular context.

Objective: To determine the half-maximal effective concentration (EC50) of a test compound for the inhibition of SMAD2/3 phosphorylation.

Materials:

• Human keratinocyte cell line (HaCaT) or other suitable cell line

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• TGF-β1 ligand

• Test compounds (BI-4659 or SB-431542) dissolved in DMSO

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-SMAD2/3 and anti-total-SMAD2/3

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in multi-well plates and allow them to adhere overnight.

• Starve the cells in serum-free medium for 12-24 hours.

• Pre-treat the cells with a serial dilution of the test compound for 1-2 hours.

• Stimulate the cells with a final concentration of 1-5 ng/mL of TGF-β1 for 30-60 minutes.

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Clear the lysates by centrifugation and determine the protein concentration of the supernatant.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against phospho-SMAD2/3 overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against total SMAD2/3 as a loading control.

• Quantify the band intensities and normalize the phospho-SMAD2/3 signal to the total SMAD2/3 signal.

• Plot the normalized signal against the logarithm of the inhibitor concentration to determine the EC50 value.

Mandatory Visualization

Caption: TGF-β signaling pathway and points of inhibition by BI-4659 and SB-431542.

Caption: General experimental workflows for determining inhibitor potency and efficacy.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. promega.com [promega.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. Pardon Our Interruption [opnme.com]
• 6. apexbt.com [apexbt.com]
• 7. caymanchem.com [caymanchem.com]
• 8. SB-431542 is a potent and specific inhibitor of transforming growth factor-beta superfamily type I activin receptor-like kinase (ALK) receptors ALK4, ALK5, and ALK7 - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the On-Target Effects of ALK5 Inhibition: A Comparative Guide to BI-4659 and its Negative Control BI-4101

For researchers, scientists, and drug development professionals, establishing the specificity of a chemical probe is paramount to ensuring that observed biological effects are directly attributable to the modulation of the intended target. This guide provides a framework for validating the on-target effects of BI-4659, a potent inhibitor of Transforming Growth Factor-β (TGF-β) receptor I, also known as Activin Receptor-Like Kinase 5 (ALK5), by employing its structurally related but inactive counterpart, BI-4101, as a negative control.

Transforming growth factor-β (TGF-β) signaling plays a crucial role in a multitude of cellular processes, including proliferation, differentiation, and apoptosis.[1][2] Dysregulation of this pathway is implicated in various diseases, most notably in fibrosis and cancer.[1][2] Small molecule inhibitors of ALK5, the primary receptor kinase in the TGF-β pathway, are therefore valuable tools for both basic research and therapeutic development. BI-4659 is a potent ALK5 inhibitor with an IC50 of 19 nM.[1][2][3] It effectively blocks the phosphorylation of downstream mediators SMAD2 and SMAD3.[1][2][3] To rigorously demonstrate that the cellular effects of BI-4659 are a direct consequence of ALK5 inhibition, it is essential to use a negative control in parallel experiments. BI-4101 serves this purpose, as it is structurally similar to BI-4659 but does not inhibit ALK5, with an IC50 greater than 50 µM.[1][3]

Data Presentation: Comparative Activity of BI-4659 and BI-4101

The following table summarizes the key in vitro activities of BI-4659 and its negative control, BI-4101, highlighting the potent and specific inhibition of ALK5 by BI-4659.

Parameter	BI-4659	BI-4101 (Negative Control)
Target	ALK5 (TGFβRI)	ALK5 (TGFβRI)
ALK5 Kinase Inhibition (IC50)	19 nM[1][2][3]	> 50,000 nM[3]
Cellular pSMAD2/3 Inhibition (EC50)	185 nM[1][2][3]	Not Determined

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action and the experimental logic for validation, the following diagrams are provided.

Figure 1: Simplified TGF-β/ALK5 signaling pathway and the inhibitory action of BI-4659.

Figure 2: Experimental workflow for validating the on-target effects of BI-4659 using BI-4101.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. The following protocols outline key experiments for comparing the effects of BI-4659 and BI-4101.

ALK5 Kinase Assay (In Vitro)

Objective: To directly measure the inhibitory activity of BI-4659 and BI-4101 on ALK5 kinase activity.

Methodology:

• Assay Principle: A biochemical assay, such as a Kinase Glo® assay, is used to quantify ATP consumption by recombinant ALK5. A decrease in ATP corresponds to kinase activity.

• Procedure:

  • Recombinant human ALK5 enzyme is incubated with a specific substrate and ATP.

  • Increasing concentrations of BI-4659 or BI-4101 are added to the reaction mixture.

  • The reaction is allowed to proceed for a defined period at a controlled temperature.

  • The amount of remaining ATP is quantified by measuring luminescence following the addition of a luciferase-based reagent.

• Data Analysis: Luminescence values are converted to percent inhibition relative to a vehicle control. IC50 values are calculated by fitting the concentration-response data to a four-parameter logistic equation.

Cellular Phospho-SMAD2/3 Western Blot

Objective: To determine the effect of BI-4659 and BI-4101 on the phosphorylation of the direct ALK5 substrate, SMAD2/3, in a cellular context.

Methodology:

• Cell Culture: Human keratinocyte cells (HaCaT) or another TGF-β responsive cell line are cultured to sub-confluency.

• Serum Starvation: Cells are serum-starved for several hours to reduce basal signaling.

• Compound Incubation: Cells are pre-incubated with various concentrations of BI-4659, BI-4101, or a vehicle control for a specified time (e.g., 1 hour).

• TGF-β Stimulation: Cells are then stimulated with a known concentration of TGF-β to induce SMAD2/3 phosphorylation.

• Cell Lysis: After a short incubation period (e.g., 30-60 minutes), cells are lysed to extract total protein.

• Western Blotting:

  • Protein concentrations are determined, and equal amounts of protein are separated by SDS-PAGE.

  • Proteins are transferred to a PVDF membrane.

  • The membrane is probed with primary antibodies specific for phospho-SMAD2/3 and total SMAD2/3 (as a loading control).

  • Horseradish peroxidase (HRP)-conjugated secondary antibodies are used for detection.

  • Bands are visualized using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis: The intensity of the phospho-SMAD2/3 bands is normalized to the total SMAD2/3 bands. The results are expressed as a percentage of the TGF-β-stimulated control, and the EC50 is calculated.

TGF-β-Responsive Reporter Gene Assay

Objective: To assess the functional consequence of ALK5 inhibition on downstream gene expression.

Methodology:

• Cell Transfection: A suitable cell line is transiently transfected with a reporter plasmid containing a TGF-β-responsive promoter (e.g., containing SMAD-binding elements) driving the expression of a reporter gene, such as luciferase. A constitutively expressed reporter (e.g., Renilla luciferase) is co-transfected for normalization.

• Compound Treatment and Stimulation: Transfected cells are treated with BI-4659, BI-4101, or vehicle, followed by stimulation with TGF-β.

• Luciferase Assay: After an appropriate incubation period (e.g., 16-24 hours), cell lysates are prepared, and the activity of both luciferases is measured using a dual-luciferase reporter assay system.

• Data Analysis: The activity of the TGF-β-responsive luciferase is normalized to the activity of the control luciferase. The inhibitory effect of the compounds is determined by quantifying the reduction in TGF-β-induced reporter gene activity.

By consistently demonstrating that BI-4659 produces a dose-dependent inhibition of ALK5 activity and downstream signaling, while the inactive analog BI-4101 has no effect, researchers can confidently attribute the observed biological outcomes to the specific, on-target inhibition of ALK5. This rigorous approach is fundamental to the principles of chemical probe validation and ensures the generation of reliable and interpretable data.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]

Comparative Analysis of BI-4659 Kinase Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the kinase selectivity profile of BI-4659, a potent inhibitor of Transforming Growth Factor-beta (TGF-β) receptor I (ALK5). Understanding the cross-reactivity of kinase inhibitors is crucial for interpreting experimental results and anticipating potential off-target effects in drug development. This document summarizes quantitative data, outlines representative experimental protocols, and visualizes key biological pathways and workflows to offer a comprehensive overview of BI-4659's specificity.

BI-4659: Primary Target and Potency

BI-4659 is a potent inhibitor of ALK5 with a reported IC50 of 19 nM.[1][2][3][4][5] ALK5, a transmembrane serine/threonine kinase, is the receptor for TGF-β and plays a critical role in a signaling pathway that regulates a multitude of cellular processes, including proliferation, differentiation, apoptosis, and epithelial-to-mesenchymal transition (EMT).[1][2][4] Therapeutic targeting of ALK5 is being explored for various diseases, including idiopathic pulmonary fibrosis and cancer.[1][2][4]

In Vitro Activity of BI-4659

The inhibitory activity of BI-4659 has been characterized in both biochemical and cellular assays.

Assay Type	Target/Process	Value
Biochemical IC50	ALK5 Kinase	19 nM[1][2][3][4][5]
Cellular EC50	Phosphorylation of SMAD2/3 in HaCaT cells	185 nM[1][3][5]

Cross-Reactivity Profile of BI-4659

BI-4659 has been profiled against a broad panel of kinases to determine its selectivity. While demonstrating good overall selectivity, some cross-reactivity with other kinases has been observed.

Kinase Inhibition at 0.2 µM

The following table summarizes the kinases that showed significant inhibition when tested with 0.2 µM of BI-4659. The data is presented as the percentage of inhibition. Out of 232 kinases tested, 218 showed no inhibition at a concentration of 2 µM.[1][2][3][4][5]

Cross-Reactive Kinase	% Inhibition at 0.2 µM
LCK	100[1][2][3][5]
SNF1LK2	96[1][2][3][5]
FGR	91[1][2][3][5]
YES1	90[1][2][3][5]
BLK	85[1][2][3][5]
CSF1R (FMS)	82[1][2][3][5]
MELK	80[1][2][3][5]
LYN A	79[1][2][3][5]
RET	79[1][2][3][5]
LYN	78[1][2][3][5]
NTRK3 (TRKC)	78[1][2][3][5]
MAP4K5 (KHS1)	77[1][2][3][5]
FYN	74[1][2][3][5]
ABL1	67[1][2][3][5]
FLT3	66[1][2][3][5]

Signaling Pathway and Experimental Workflows

To provide a clearer understanding of the biological context and experimental procedures, the following diagrams illustrate the ALK5 signaling pathway and a representative workflow for assessing kinase inhibitor selectivity.

Caption: TGF-β/ALK5 signaling pathway inhibited by BI-4659.

Caption: Generalized workflow for kinase inhibitor profiling.

Experimental Protocols

While the specific, detailed protocols for the kinase panel screening of BI-4659 are not publicly available, this section outlines a representative, industry-standard methodology for determining the IC50 of a kinase inhibitor using a luminescent kinase assay, such as the Kinase-Glo™ assay.

Representative Biochemical Kinase Inhibition Assay (e.g., Kinase-Glo™)

Objective: To determine the concentration of an inhibitor (e.g., BI-4659) that results in 50% inhibition (IC50) of a specific kinase's activity.

Materials:

• Purified kinase of interest

• Kinase reaction buffer (e.g., 40mM Tris-HCl pH 7.5, 20mM MgCl2, 0.1 mg/mL BSA)

• Substrate specific to the kinase

• Adenosine triphosphate (ATP) at a concentration near the Km for the kinase

• Test inhibitor (BI-4659) serially diluted in DMSO

• Kinase-Glo™ Luminescent Kinase Assay Reagent

• White, opaque 96- or 384-well plates

• Multichannel pipettes

• Luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of BI-4659 in 100% DMSO. A typical starting concentration might be 1000-fold the highest desired final concentration. Further dilute this series in the kinase reaction buffer to achieve the final desired concentrations with a consistent, low percentage of DMSO (e.g., 1%).

• Kinase Reaction Setup:

  • Add the diluted BI-4659 or vehicle (DMSO control) to the wells of the assay plate.

  • Add the kinase enzyme solution to each well.

  • Pre-incubate the plate at room temperature for a defined period (e.g., 15-30 minutes) to allow the inhibitor to bind to the kinase.

• Initiation of Kinase Reaction:

  • Initiate the kinase reaction by adding a solution containing the substrate and ATP to each well.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 30-60 minutes). The reaction time should be within the linear range of the assay.

• Detection of Kinase Activity:

  • Equilibrate the Kinase-Glo™ reagent to room temperature.

  • Add a volume of Kinase-Glo™ reagent equal to the volume of the kinase reaction in each well. This reagent simultaneously stops the kinase reaction and measures the remaining ATP.

  • Mix the contents of the wells and incubate at room temperature for approximately 10 minutes to stabilize the luminescent signal.

• Data Acquisition:

  • Measure the luminescence of each well using a plate luminometer. The luminescent signal is inversely proportional to the kinase activity.

• Data Analysis:

  • Normalize the data using positive controls (no inhibitor) and negative controls (no kinase or a known potent inhibitor).

  • Plot the normalized luminescence against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Note on Kinome Scanning: For broad cross-reactivity profiling, platforms like KINOMEscan® are often employed.[6][7][8][9] These are typically binding assays where the ability of a test compound to displace a ligand from the active site of a large number of kinases is quantified. The output is often reported as percent inhibition at a given concentration or as dissociation constants (Kd).

References

• 1. Signaling via the TgfB type I receptor Alk5 in heart development [pfocr.wikipathways.org]
• 2. journals.biologists.com [journals.biologists.com]
• 3. Role of the TGF-β/Alk5 Signaling Pathway in Monocrotaline-induced Pulmonary Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pardon Our Interruption [opnme.com]
• 5. Pardon Our Interruption [opnme.com]
• 6. chayon.co.kr [chayon.co.kr]
• 7. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 8. researchgate.net [researchgate.net]
• 9. Assays - HMS LINCS Project [lincs.hms.harvard.edu]

A Comparative Guide: BI-4659 versus LY2157299 in Hepatocellular Carcinoma Cell Lines

In the landscape of targeted therapies for Hepatocellular Carcinoma (HCC), the inhibition of the Transforming Growth Factor-beta (TGF-β) signaling pathway presents a promising strategy. This guide provides a detailed comparison of two prominent inhibitors of the TGF-β receptor I (TGFβRI), also known as activin receptor-like kinase 5 (ALK5): BI-4659 and LY2157299 (Galunisertib). This comparison is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of their performance based on available experimental data.

Overview of BI-4659 and LY2157299

BI-4659 and LY2157299 are both small molecule inhibitors that target the kinase activity of ALK5, a key receptor in the TGF-β signaling cascade. By inhibiting ALK5, these compounds block the phosphorylation of downstream mediators SMAD2 and SMAD3, thereby disrupting the pro-tumorigenic effects of TGF-β in advanced cancers, which include promoting cell proliferation, invasion, and immunosuppression.[1][2]

BI-4659 is a potent and selective ALK5 inhibitor with a reported half-maximal inhibitory concentration (IC50) of 19 nM in biochemical assays.[3][4] In cellular assays using the human keratinocyte cell line HaCaT, it has been shown to block the phosphorylation of SMAD2 and SMAD3 with a half-maximal effective concentration (EC50) of 185 nM.[1][3] While BI-4659 is a valuable tool for in vitro studies, its utility in vivo is limited due to high clearance rates observed in animal models.[1] Currently, there is a notable lack of published data on the specific effects of BI-4659 on HCC cell lines regarding proliferation, apoptosis, or invasion.

LY2157299 (Galunisertib) is a selective, ATP-mimetic inhibitor of TGFβRI that has been more extensively studied in the context of HCC, including clinical trials.[5][6] It has demonstrated significant anti-invasive properties in various HCC cell lines.[6][7] However, its effect on cell proliferation as a monotherapy appears to be limited and cell-line dependent.[6][8] Some studies suggest that its efficacy in inhibiting proliferation and inducing apoptosis is more pronounced when used in combination with other therapeutic agents like sorafenib.[6][9]

In Vitro Performance in HCC Cell Lines

The following tables summarize the available quantitative data for BI-4659 and LY2157299. It is important to note the disparity in the extent of research, with significantly more data available for LY2157299 in HCC models.

Table 1: Biochemical and Cellular Potency of BI-4659 and LY2157299

Compound	Target	Assay Type	Value	Cell Line (if applicable)	Reference
BI-4659	ALK5	Biochemical (Kinase Assay)	IC50: 19 nM	N/A	[3][4]
pSMAD2/3	Cellular (Phosphorylation)	EC50: 185 nM	HaCaT	[1][3]
LY2157299	TGFβRI	Biochemical	Not specified	N/A
(Galunisertib)	pSMAD2/3	Cellular (Phosphorylation)	Potent inhibition at µM concentrations	HepG2, Hep3B, Huh7, JHH6, SK-HEP1	[6][7][9]

Table 2: Effects of LY2157299 on Proliferation, Apoptosis, and Invasion in HCC Cell Lines

Cell Line	Assay Type	Treatment	Observed Effect	Reference
HepG2, Hep3B	Proliferation (MTT)	LY2157299 (low concentrations) + TGF-β	Antiproliferative effects	[8]
Huh7, JHH6, SK-HEP1	Proliferation (MTT)	LY2157299	Limited antiproliferative effects	[6][7]
Huh7, HepG2	Proliferation	LY2157299	Increased proliferation
SK-HEP1, SK-Sora, SK-Suni	Invasion	LY2157299	Potent anti-migratory and anti-invasive properties	[8]
HLE, HLF	Invasion	LY2157299	Reduced invasive growth capacity	[10]
Multiple HCC cell lines	Apoptosis	LY2157299 + Sorafenib	Increased apoptosis	[6][7][11]

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action and experimental design, the following diagrams are provided.

Caption: TGF-β signaling pathway and the inhibitory action of BI-4659 and LY2157299 on ALK5.

Caption: A representative experimental workflow for an MTT cell proliferation assay.

Experimental Protocols

Detailed methodologies for key experiments are crucial for the replication and validation of findings.

Cell Proliferation Assay (MTT Assay)

This assay measures cell viability based on the metabolic activity of mitochondria.

• Cell Seeding: HCC cells are harvested and seeded into 96-well plates at a density of 2 x 10^4 cells per well in 100 µL of culture medium.[12] The plates are incubated for 24 hours to allow for cell attachment.[12]

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compound (BI-4659 or LY2157299) or vehicle control.

• Incubation: The plates are incubated for a specified period, typically 72 hours, under standard cell culture conditions (37°C, 5% CO2).[13]

• MTT Addition: Following incubation, 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well.[13] The plates are then incubated for an additional 1.5 to 4 hours.[13]

• Formazan Solubilization: The medium containing MTT is carefully removed, and 100-130 µL of dimethyl sulfoxide (DMSO) is added to each well to dissolve the formazan crystals.[12][13] The plate is then agitated on an orbital shaker for 15 minutes.[14]

• Absorbance Measurement: The absorbance is measured at a wavelength of 492 nm or 570 nm using a microplate reader.[13][14] Cell viability is expressed as a percentage of the vehicle-treated control.

Apoptosis Assay (Caspase-3 Activity Assay)

This assay quantifies the activity of caspase-3, a key executioner caspase in apoptosis.

• Cell Lysis: After treatment, cells are harvested and washed with cold PBS. The cell pellet is resuspended in a chilled cell lysis buffer and incubated on ice for 10-15 minutes.[15][16]

• Centrifugation: The cell lysate is centrifuged at high speed (e.g., 16,000-20,000 x g) for 10-15 minutes at 4°C to pellet cellular debris.[16] The supernatant containing the protein lysate is collected.

• Reaction Setup: In a 96-well plate, the cell lysate is added to a reaction buffer containing the caspase-3 substrate (e.g., DEVD-pNA).[15][17]

• Incubation: The plate is incubated at 37°C for 1-2 hours to allow for the cleavage of the substrate by active caspase-3.[15][17]

• Absorbance Measurement: The absorbance of the cleaved chromophore (pNA) is measured at 400-405 nm using a microplate reader.[15][17] The fold increase in caspase-3 activity is determined by comparing the absorbance of treated samples to untreated controls.[15]

Cell Invasion Assay (Transwell Assay)

This assay assesses the ability of cells to migrate through an extracellular matrix barrier.

• Chamber Preparation: The upper chamber of a Transwell insert (typically with an 8.0 µm pore size membrane) is coated with a thin layer of Matrigel to simulate an extracellular matrix.[18][19] The coated inserts are allowed to solidify in an incubator.

• Cell Seeding: HCC cells, previously starved in serum-free medium, are seeded into the upper chamber in serum-free medium.[18][20]

• Chemoattractant Addition: The lower chamber is filled with a medium containing a chemoattractant, such as fetal bovine serum (FBS), to stimulate cell migration.[18][20]

• Incubation: The Transwell plate is incubated for a period that allows for cell invasion, typically 24 hours.[21]

• Removal of Non-invading Cells: After incubation, the non-invading cells on the upper surface of the membrane are gently removed with a cotton swab.[18]

• Fixation and Staining: The invading cells on the lower surface of the membrane are fixed (e.g., with 70% ethanol) and stained with a solution like Crystal Violet.[18][19]

• Quantification: The stained cells are visualized and counted under a microscope. Alternatively, the stain can be eluted, and the absorbance measured to quantify the number of invaded cells.[5]

Conclusion

Both BI-4659 and LY2157299 are potent inhibitors of the ALK5 kinase, a critical component of the TGF-β signaling pathway. LY2157299 (Galunisertib) has been extensively evaluated in HCC cell lines, demonstrating significant anti-invasive effects, although its antiproliferative activity as a monotherapy is limited. The pro-apoptotic effects of LY2157299 are more evident when used in combination with other agents.

In contrast, there is a significant gap in the publicly available literature regarding the performance of BI-4659 in HCC cell lines. While its biochemical potency is established, its cellular effects on proliferation, apoptosis, and invasion in the context of HCC remain to be elucidated. Therefore, a direct, data-driven comparison of their efficacy in HCC models is currently challenging. Future studies investigating BI-4659 in HCC cell lines are warranted to fully understand its therapeutic potential and to allow for a more comprehensive comparison with other ALK5 inhibitors like LY2157299.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Clinical development of galunisertib (LY2157299 monohydrate), a small molecule inhibitor of transforming growth factor-beta signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pardon Our Interruption [opnme.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. The Endothelial Cell Transwell Migration and Invasion Assay [sigmaaldrich.com]
• 6. Effects of TGF-beta signalling inhibition with galunisertib (LY2157299) in hepatocellular carcinoma models and in ex vivo whole tumor tissue samples from patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Effects of TGF-beta signalling inhibition with galunisertib (LY2157299) in hepatocellular carcinoma models and in ex vivo whole tumor tissue samples from patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Cytotoxic Activity of Anticancer Drugs on Hepatocellular Carcinoma Cells in Hypoxic-Hyponutritional Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 13. MTT (Assay protocol [protocols.io]
• 14. MTT assay protocol | Abcam [abcam.com]
• 15. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. abcam.com [abcam.com]
• 18. Transwell In Vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Transwell Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 20. Principles, Techniques, and Precautions in Transwell Migration and Invasion Assays for Cancer Cell Metastas... [protocols.io]
• 21. Cell migration assay or Transwell assay [protocols.io]

A Comparative Analysis of BI-4659 and SD-208: Two Key Inhibitors of TGF-β Signaling

In the landscape of kinase inhibitors, particularly those targeting the Transforming Growth Factor-β (TGF-β) signaling pathway, BI-4659 and SD-208 have emerged as significant research tools. This guide provides a detailed comparative analysis of their performance, supported by available experimental data, to assist researchers, scientists, and drug development professionals in selecting the appropriate tool for their studies. Both compounds are recognized as inhibitors of the TGF-β receptor I (TGFβRI), also known as activin receptor-like kinase 5 (ALK5), a critical mediator in numerous cellular processes.[1][2]

Mechanism of Action and Signaling Pathway

BI-4659 and SD-208 exert their effects by targeting ALK5, a serine/threonine kinase receptor.[1][2] The binding of TGF-β ligands to the type II receptor (TGFβRII) triggers the recruitment and phosphorylation of ALK5.[3][4] Activated ALK5 then phosphorylates the receptor-regulated SMADs (R-SMADs), specifically SMAD2 and SMAD3.[4][5] These phosphorylated R-SMADs form a complex with SMAD4, which then translocates to the nucleus to regulate the transcription of target genes involved in processes like cell growth, differentiation, and apoptosis.[3][5][6] Both BI-4659 and SD-208 are ATP-competitive inhibitors that block the kinase activity of ALK5, thereby preventing the phosphorylation of SMAD2 and SMAD3 and halting the downstream signaling cascade.[1][2][7]

Comparative Performance Data

The following tables summarize the available quantitative data for BI-4659 and SD-208, providing a direct comparison of their biochemical and cellular activities.

Table 1: Biochemical and Cellular Potency

Parameter	BI-4659	SD-208	Reference
Target	ALK5 (TGFβRI)	ALK5 (TGFβRI), PKD	[1],[2],[7]
IC50 (ALK5)	19 nM	49 nM	[1],[8]
EC50 (pSMAD2/3)	185 nM (in HaCaT cells)	100 nM (in CCL64 cells)	[9],[2]
In Vivo Suitability	Not suitable (high clearance in rats)	Orally bioavailable and active in vivo	[10],[2]

Table 2: Kinase Selectivity Profile of BI-4659

BI-4659 has been profiled against a large panel of kinases, demonstrating good selectivity for ALK5.[1][10] At a concentration of 2 µM, it showed no inhibition of 218 out of 232 kinases tested.[1] However, some off-target activity was observed at a concentration of 0.2 µM for a selection of kinases.[1][10]

Kinase	% Inhibition at 0.2 µM
LCK	100
SNF1LK2	96
FGR	91
YES1	90
BLK	85
CSF1R (FMS)	82
MELK	80
LYN A	79
RET	79
NTRK3 (TRKC)	78
LYN	78
MAP4K5 (KHS1)	77
FYN	74
ABL1	67
FLT3	66

Data sourced from opnMe portal by Boehringer Ingelheim.[1][10]

It is noteworthy that SD-208 has also been identified as a potent, ATP-competitive, pan-inhibitor of Protein Kinase D (PKD) with low nanomolar potency.[7] This dual activity should be a consideration in experimental design and data interpretation.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are generalized protocols for key assays used to characterize these inhibitors.

ALK5 Kinase Inhibition Assay (Biochemical)

This assay quantifies the direct inhibitory effect of a compound on the enzymatic activity of ALK5.

• Reagents and Materials: Recombinant human ALK5 kinase, kinase buffer, ATP, substrate (e.g., a generic peptide or myelin basic protein), test compounds (BI-4659 or SD-208), and a detection reagent (e.g., ADP-Glo™ Kinase Assay).

• Procedure: a. Prepare serial dilutions of the test compounds. b. In a multi-well plate, add the ALK5 enzyme, the substrate, and the test compound dilutions. c. Initiate the kinase reaction by adding ATP. d. Incubate the plate at a specified temperature (e.g., 30°C) for a defined period (e.g., 60 minutes). e. Stop the reaction and measure the kinase activity using a suitable detection method, such as luminescence to quantify ADP production.

• Data Analysis: The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is calculated by fitting the dose-response data to a sigmoidal curve.

Cellular Phospho-SMAD2/3 Assay

This cell-based assay measures the ability of an inhibitor to block the TGF-β-induced phosphorylation of SMAD2 and SMAD3.

• Cell Culture: Culture a suitable cell line (e.g., HaCaT, CCL64, LN-308) that is responsive to TGF-β.[2][9]

• Procedure: a. Seed the cells in multi-well plates and allow them to adhere. b. Starve the cells in low-serum media to reduce basal signaling. c. Pre-incubate the cells with serial dilutions of the test compound (BI-4659 or SD-208) for a specified time (e.g., 1 hour). d. Stimulate the cells with a known concentration of TGF-β ligand (e.g., TGF-β1) for a short period (e.g., 30-60 minutes). e. Lyse the cells and collect the protein extracts. f. Quantify the levels of phosphorylated SMAD2/3 and total SMAD2/3 using methods such as Western blotting or an ELISA-based assay.

• Data Analysis: The EC50 value, the concentration of the compound that inhibits the TGF-β-induced phosphorylation of SMAD2/3 by 50%, is determined from the dose-response curve.

Summary and Conclusion

BI-4659 and SD-208 are both potent inhibitors of the ALK5 kinase, effectively blocking the canonical TGF-β/SMAD signaling pathway.

BI-4659 stands out for its high potency against ALK5 in biochemical assays (IC50 = 19 nM) and its well-characterized selectivity profile.[1] It serves as an excellent tool for in vitro studies where high selectivity for ALK5 is desired. However, its high clearance in animal models makes it unsuitable for in vivo experiments.[10]

SD-208 , while slightly less potent against ALK5 in biochemical assays (IC50 = 49 nM), demonstrates good cellular efficacy and, crucially, is orally bioavailable and has proven efficacy in in vivo models of diseases such as glioma and melanoma.[2][8][11][12] Researchers should be mindful of its dual inhibitory activity against PKD, which may contribute to its overall cellular effects.[7]

The choice between BI-4659 and SD-208 will ultimately depend on the specific research question and experimental system. For targeted in vitro validation of ALK5-dependent pathways, the high selectivity of BI-4659 is advantageous. For studies requiring the translation of findings to in vivo models, the proven oral bioavailability and efficacy of SD-208 make it the more suitable candidate. This guide provides the foundational data and experimental context to aid in making that informed decision.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. SD-208, a novel transforming growth factor beta receptor I kinase inhibitor, inhibits growth and invasiveness and enhances immunogenicity of murine and human glioma cells in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. TGF beta signaling pathway - Wikipedia [en.wikipedia.org]
• 4. TGF-β Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TGF-β Signaling | Cell Signaling Technology [cellsignal.com]
• 6. assaygenie.com [assaygenie.com]
• 7. SD-208, a Novel Protein Kinase D Inhibitor, Blocks Prostate Cancer Cell Proliferation and Tumor Growth In Vivo by Inducing G2/M Cell Cycle Arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 8. apexbt.com [apexbt.com]
• 9. Pardon Our Interruption [opnme.com]
• 10. Pardon Our Interruption [opnme.com]
• 11. TGF-β-RI Kinase Inhibitor SD-208 Reduces the Development and Progression of Melanoma Bone Metastases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. TGF-beta-RI kinase inhibitor SD-208 reduces the development and progression of melanoma bone metastases - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Inhibition of TGF-β Induced Epithelial-Mesenchymal Transition: A Comparative Guide to BI-4659 and Alternative ALK5 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of BI-4659 and other commercially available small molecule inhibitors targeting the TGF-β signaling pathway to validate the inhibition of Epithelial-Mesenchymal Transition (EMT). The information presented herein is supported by experimental data and detailed protocols to assist researchers in selecting the most appropriate tools for their studies.

Introduction to TGF-β Induced EMT and its Inhibition

Transforming Growth Factor-beta (TGF-β) is a pleiotropic cytokine that plays a crucial role in various cellular processes, including proliferation, differentiation, and apoptosis.[1] Dysregulation of the TGF-β signaling pathway is implicated in numerous pathologies, including cancer and fibrosis, often through the induction of EMT. EMT is a biological process where epithelial cells lose their characteristic polarity and cell-cell adhesion, and gain migratory and invasive properties to become mesenchymal stem cells. This transition is a key event in tumor progression and metastasis.[2]

The canonical TGF-β signaling pathway is initiated by the binding of TGF-β to its type II receptor (TβRII), which then recruits and phosphorylates the type I receptor, also known as Activin Receptor-Like Kinase 5 (ALK5). Activated ALK5 subsequently phosphorylates the intracellular signaling molecules SMAD2 and SMAD3, which then form a complex with SMAD4 and translocate to the nucleus to regulate the transcription of target genes, including those that drive the EMT program.

Small molecule inhibitors targeting the kinase activity of ALK5 are valuable tools to study and potentially counteract the pathological effects of TGF-β signaling. This guide focuses on BI-4659, a potent ALK5 inhibitor, and compares its performance with other widely used ALK5 inhibitors.

TGF-β Signaling Pathway and Inhibition

The following diagram illustrates the canonical TGF-β signaling pathway and the point of intervention for ALK5 inhibitors like BI-4659.

TGF-β signaling pathway and ALK5 inhibition.

Comparative Analysis of ALK5 Inhibitors

BI-4659 is a potent and selective inhibitor of ALK5.[1] The following tables summarize the available quantitative data for BI-4659 and its alternatives. It is important to note that the data is compiled from various sources and experimental conditions may differ.

Table 1: In Vitro Potency of ALK5 Inhibitors

Compound	Target	IC50 (nM) - Kinase Assay	EC50 (nM) - Cellular pSMAD2/3 Inhibition	Cell Line
BI-4659	ALK5	19 [3]	185 [4]	HaCaT [4]
Galunisertib (LY2157299)	ALK5	56[5]	64	NIH3T3
Vactosertib (EW-7197)	ALK5	12.9	Not Reported	Not Reported
SB431542	ALK5, ALK4, ALK7	94[6]	Not Reported	Not Reported
RepSox	ALK5	23 (ATP binding)[7], 4 (autophosphorylation)[8]	18[9]	HepG2[9]

Table 2: Selectivity Profile of ALK5 Inhibitors

Compound	Primary Target(s)	Notable Off-Target(s) with % Inhibition or IC50
BI-4659	ALK5	LCK (100%), SNF1LK2 (96%), FGR (91%), YES1 (90%), BLK (85%), CSF1R (82%), MELK (80%), LYN A/B (79%/78%), NTRK3 (78%), RET (79%), MAP4K5 (77%), FYN (74%), ABL1 (67%), FLT3 (66%) (all at 0.2 µM) [3]
Galunisertib (LY2157299)	ALK5, ALK4	TGFβRII (IC50: 210 nM), ACVR2B (IC50: 690 nM), BMPR1B/ALK6 (IC50: 470 nM)[10]
Vactosertib (EW-7197)	ALK5, ALK2, ALK4	Not extensively reported in provided search results.
SB431542	ALK5, ALK4, ALK7	Does not inhibit ALK2, ALK3, ALK6[11]
RepSox	ALK5	Less potent activity (IC₅₀ > 16 μM) against 9 related kinases, including p38 MAPK and GSK3.[9]

Experimental Protocols

This section provides detailed methodologies for inducing and validating the inhibition of TGF-β-induced EMT.

Experimental Workflow

The following diagram outlines a typical workflow for validating the efficacy of an ALK5 inhibitor in a cell-based EMT assay.

Workflow for validating EMT inhibition.

Detailed Methodologies

1. Cell Culture and EMT Induction:

• Cell Line: Human lung adenocarcinoma epithelial cells (A549) are a commonly used and well-characterized model for TGF-β induced EMT.[12]

• Culture Conditions: Culture A549 cells in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• EMT Induction: Seed A549 cells at a density of 2 x 10^5 cells/well in a 6-well plate. After 24 hours, replace the medium with serum-free medium for 12-24 hours to synchronize the cells. Induce EMT by treating the cells with recombinant human TGF-β1 (typically 2-10 ng/mL) for 48-72 hours.[12]

2. Inhibitor Treatment:

• Prepare stock solutions of BI-4659 and alternative inhibitors (Galunisertib, Vactosertib, SB431542, RepSox) in DMSO.

• Pre-treat the cells with various concentrations of the inhibitors for 1-2 hours before adding TGF-β1. Alternatively, co-treat the cells with the inhibitors and TGF-β1.

• A dose-response curve should be generated for each inhibitor to determine the IC50 for the inhibition of EMT markers.

3. Western Blot Analysis for EMT Markers:

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (20-30 µg) onto a 10% SDS-polyacrylamide gel.

  • Separate the proteins by electrophoresis and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against E-cadherin, N-cadherin, Vimentin, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify the band intensities using densitometry software.

4. Immunofluorescence Staining for EMT Markers:

• Cell Seeding and Treatment: Seed A549 cells on glass coverslips in a 24-well plate and treat them as described above.

• Fixation and Permeabilization:

  • Wash the cells with PBS and fix them with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash again with PBS and permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking and Staining:

  • Block the cells with 1% BSA in PBST for 30 minutes.

  • Incubate the cells with primary antibodies against E-cadherin and N-cadherin overnight at 4°C.

  • Wash the cells with PBST and incubate with fluorophore-conjugated secondary antibodies for 1 hour at room temperature in the dark.

  • Counterstain the nuclei with DAPI.

• Imaging: Mount the coverslips on glass slides and visualize the staining using a fluorescence or confocal microscope.

Conclusion

BI-4659 is a potent and selective ALK5 inhibitor that effectively blocks TGF-β signaling. This guide provides a framework for comparing its efficacy in inhibiting TGF-β-induced EMT against other commercially available inhibitors. The provided experimental protocols offer a starting point for researchers to design and execute robust validation studies. By presenting quantitative data in a clear and structured format, this guide aims to facilitate informed decision-making for researchers in the fields of cancer biology and drug discovery. The detailed methodologies and visual workflows should enable the reproducible and rigorous assessment of these critical research tools.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Novel therapies emerging in oncology to target the TGF-β pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. opnme.com [opnme.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. selleckchem.com [selleckchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. stemcell.com [stemcell.com]
• 10. Preclinical assessment of galunisertib (LY2157299 monohydrate), a first-in-class transforming growth factor-β receptor type I inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. stemcell.com [stemcell.com]
• 12. spandidos-publications.com [spandidos-publications.com]

A Head-to-Head Showdown: BI-4659 Versus Other TGF-beta Inhibitors in Preclinical Research

In the competitive landscape of TGF-beta signaling pathway modulators, BI-4659 has emerged as a potent and selective inhibitor of the TGF-β receptor I (ALK5). This comparison guide offers an objective evaluation of BI-4659's in vitro performance against other widely used and clinically relevant TGF-beta inhibitors. The following sections detail the comparative potency, selectivity, and cellular activity of these compounds, supported by experimental data and methodologies to aid researchers in selecting the most appropriate tool for their studies.

Mechanism of Action: Targeting the TGF-beta Signaling Cascade

The transforming growth factor-beta (TGF-β) signaling pathway plays a pivotal role in a myriad of cellular processes, including proliferation, differentiation, and apoptosis.[1] Its dysregulation is implicated in various pathologies, most notably cancer and fibrosis. Small molecule inhibitors targeting the TGF-β receptor type I (TGF-βRI), also known as activin receptor-like kinase 5 (ALK5), represent a key therapeutic strategy to counteract the pro-tumorigenic and pro-fibrotic effects of aberrant TGF-β signaling.[1] These inhibitors function by competing with ATP for the kinase domain of ALK5, thereby preventing the phosphorylation and activation of downstream mediators, SMAD2 and SMAD3. This blockade effectively halts the canonical TGF-β signaling cascade.

References

• 1. In vitro assays for measuring TGF-beta growth stimulation and inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of BI-4659

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This document provides a comprehensive, step-by-step guide for the safe disposal of BI-4659, a selective inhibitor of ALK5 used in research.[1] While a specific Safety Data Sheet (SDS) for BI-4659 is not publicly available, this guide is based on general best practices for laboratory chemical waste management and available information on the compound.

I. Understanding the Compound: BI-4659 Profile

BI-4659 is a potent and selective inhibitor of the ALK5 (TGF-β receptor type I) kinase.[2][3][4] It is intended for research use only and is not for human or veterinary use.[1] Although shipped as a non-hazardous chemical, it is crucial to handle it with care, assuming it may possess properties similar to other biologically active small molecules.[1]

Chemical and Physical Properties:

Property	Value
Chemical Formula	C27H28N4O2[1]
Molecular Weight	440.55 g/mol [1]
Appearance	Solid
Storage	Short-term: 0-4°C; Long-term: -20°C[1]

II. Pre-Disposal Safety and Handling

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal Protective Equipment (PPE).

Recommended PPE:

• Safety goggles or face shield

• Chemical-resistant gloves

• Lab coat

• Closed-toe shoes

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[5]

III. Step-by-Step Disposal Procedures

The following procedures outline the recommended steps for disposing of various forms of BI-4659 waste.

Step 1: Waste Segregation and Collection

Proper segregation of chemical waste is critical. Do not mix BI-4659 waste with other incompatible waste streams.

• Solid Waste:

  • Collect unused or expired BI-4659 powder, contaminated weigh boats, and contaminated PPE (e.g., gloves, wipes) in a dedicated, clearly labeled hazardous waste container.

  • The container should be made of a compatible material (e.g., high-density polyethylene) and have a secure lid.

• Liquid Waste:

  • Collect solutions containing BI-4659 (e.g., from cell culture media, solubilized stocks) in a dedicated, leak-proof, and clearly labeled hazardous liquid waste container.

  • Do not pour liquid waste containing BI-4659 down the drain.[6] Chemicals with hazard statements and pictograms are generally forbidden from sink disposal.[6]

• Sharps Waste:

  • Needles, syringes, or other sharps contaminated with BI-4659 should be disposed of in a designated sharps container.

Step 2: Waste Labeling

Accurate and clear labeling of waste containers is mandatory for safety and compliance.

• All waste containers must be labeled with the words "Hazardous Waste."

• The label must include:

  • The full chemical name: "(Z)-3-(((4-((dimethylamino)methyl)phenyl)amino)(phenyl)methylene)-N-ethyl-2-oxoindoline-6-carboxamide" or "BI-4659".[1]

  • The approximate concentration and quantity of the waste.

  • The date the waste was first added to the container.

  • The primary hazards associated with the chemical (e.g., "Irritant," "Potential Mutagen").[5]

Step 3: Storage of Waste

Store waste containers in a designated, secure area away from general laboratory traffic.

• Ensure containers are tightly sealed to prevent leaks or spills.

• Store in a secondary containment bin to mitigate the impact of any potential leaks.

• Do not store incompatible chemicals together.[6]

Step 4: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Follow all local, state, and federal regulations for the disposal of chemical waste.

Visualizing the Disposal Workflow

To further clarify the disposal process, the following diagram illustrates the logical flow from waste generation to final disposal.

Caption: Workflow for the proper disposal of BI-4659 waste.

Experimental Protocols Referenced

This guidance is based on standard laboratory safety protocols and does not cite specific experimental uses of BI-4659. For detailed experimental protocols involving BI-4659, researchers should consult relevant publications and internal standard operating procedures. The inhibition of ALK5 by BI-4659 and its effect on the phosphorylation of Smad2/Smad3 have been demonstrated in cellular assays.[2][3]

References

• 1. medkoo.com [medkoo.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Waste Management in Biomedicum | Staff Portal [staff.ki.se]

Essential Safety and Logistical Information for Handling BI-4659

For researchers, scientists, and drug development professionals, this document provides crucial guidance on the safe handling and disposal of BI-4659, a potent ALK5 inhibitor. Adherence to these protocols is vital for ensuring laboratory safety and maintaining experimental integrity.

While BI-4659 is shipped as a non-hazardous chemical for transport purposes, it is imperative to handle it with the appropriate precautions in a laboratory setting due to its biological activity and the lack of a comprehensive safety data sheet.[1] The following guidelines are based on best practices for handling potent small molecule inhibitors.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential to minimize exposure risk. The following table outlines the recommended PPE for handling BI-4659.

Body Area	Required PPE	Specifications
Hands	Double Nitrile Gloves	Wear two pairs of nitrile gloves at all times. Change the outer layer immediately following any suspected contamination.
Eyes	Safety Glasses with Side Shields or Goggles	Provide protection from splashes and airborne particles.
Body	Laboratory Coat	A buttoned lab coat should be worn to protect skin and clothing.
Respiratory	Fume Hood	All handling of solid BI-4659 and preparation of stock solutions should be performed in a certified chemical fume hood to prevent inhalation of any airborne particles.

Operational Plan: From Receipt to Disposal

A systematic workflow is critical for the safe and effective use of BI-4659.

Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks. The compound is stable for several weeks at ambient temperature during shipping.[1] For long-term storage, BI-4659 should be kept in a dry, dark environment at -20°C.[1] Short-term storage (days to weeks) is suitable at 0-4°C.[1]

Preparation of Stock Solutions

• Work in a Fume Hood: All manipulations of the solid compound must be conducted in a certified chemical fume hood.

• Weighing: Tare a balance with an appropriate weighing vessel. Carefully weigh the desired amount of BI-4659 solid.

• Solubilization: Add the appropriate solvent to the solid. Based on available data, solubility information is pH-dependent.

• Storage of Solutions: Store stock solutions in clearly labeled, sealed vials at -20°C.

Experimental Use

When using BI-4659 in experiments, always wear the prescribed PPE. Handle solutions with care to avoid splashes and aerosols.

Spill Response and Emergencies

In the event of a spill, follow these procedures:

• Evacuate: Alert others in the immediate area and evacuate if necessary.

• Contain: If the spill is small and manageable, contain it with absorbent pads.

• Clean: Wearing appropriate PPE, clean the spill area with a suitable decontaminating agent.

• Dispose: All materials used for cleanup must be disposed of as hazardous chemical waste.

• Seek Medical Attention: In case of skin or eye contact, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.

Disposal Plan

All waste contaminated with BI-4659 must be treated as hazardous chemical waste.

• Unused Solid Compound and Stock Solutions: Dispose of in a clearly labeled hazardous waste container designated for chemical waste.

• Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) that has come into contact with BI-4659 should be collected in a designated hazardous waste bag.

• Experimental Waste: Liquid waste from experiments containing BI-4659 should be collected in a labeled hazardous waste container.

Quantitative Data for BI-4659

The following table summarizes key quantitative data for BI-4659.

Property	Value
Molecular Weight	440.55 g/mol [1]
IC₅₀ (ALK5)	19 nM[2]
EC₅₀ (pSMAD2/3 in HaCaT cells)	185 nM[3]
Solubility @ pH 6.8	2 µg/mL[3]
Solubility @ pH 4	84 µg/mL[3]
Solubility @ pH 2	71 µg/mL[3]
Caco-2 Permeability @ pH 7.4	8 x 10⁻⁶ cm/s[3]

Experimental Workflow for BI-4659

The following diagram illustrates the key stages of working with BI-4659, from initial receipt to final disposal.

Caption: Experimental workflow for handling BI-4659.

References

• 1. medkoo.com [medkoo.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. opnme.com [opnme.com]